This technical guide details the chemical properties, synthesis, and analytical characterization of (R)-4-(1-aminoethyl)benzoic acid hydrochloride , a critical chiral intermediate in the synthesis of Rho-associated prote...
Author: BenchChem Technical Support Team. Date: February 2026
This technical guide details the chemical properties, synthesis, and analytical characterization of (R)-4-(1-aminoethyl)benzoic acid hydrochloride , a critical chiral intermediate in the synthesis of Rho-associated protein kinase (ROCK) inhibitors.
Role in Pharmaceutical Development & Process Chemistry
Executive Summary
(R)-4-(1-aminoethyl)benzoic acid hydrochloride (CAS: 1134776-39-8) is a high-value chiral building block primarily utilized in the synthesis of Ripasudil (K-115) and Netarsudil , both Rho-kinase (ROCK) inhibitors approved for the treatment of glaucoma and ocular hypertension. Its structural core features a benzylic amine with a defined (R)-stereocenter, which is essential for the pharmacodynamic binding affinity of the final drug substance. This guide analyzes its physicochemical profile, scalable synthetic routes, and critical quality attributes (CQAs).
The molecule possesses a single chiral center at the benzylic carbon. The (R)-configuration is strictly required for biological activity in downstream APIs. The benzylic amine is prone to racemization under harsh basic conditions or radical-initiating environments, necessitating careful process control.
Physicochemical Properties[1][10][12][14]
The hydrochloride salt form is preferred for isolation and storage due to its enhanced stability and crystallinity compared to the zwitterionic free acid.
This route utilizes a chiral auxiliary to induce stereochemistry from an achiral ketone precursor.
Condensation: 4-Acetylbenzoic acid (or its methyl ester) is condensed with (R)-(+)-1-phenylethylamine (chiral auxiliary) to form a chiral imine.
Reduction: The imine is reduced (e.g., NaBH₄ or catalytic hydrogenation), creating the new stereocenter controlled by the auxiliary.
Deprotection: Hydrogenolysis (Pd/C, H₂) cleaves the auxiliary, yielding the primary amine with high enantiomeric excess (ee).
Salt Formation: Treatment with HCl in dioxane/methanol precipitates the target hydrochloride salt.
Method B: Enzymatic Resolution
Racemic 4-(1-aminoethyl)benzoic acid esters are subjected to lipase-catalyzed hydrolysis (e.g., Candida antarctica Lipase B). The enzyme selectively hydrolyzes the (S)-ester (or (R)-ester depending on specificity), allowing separation of the unreacted enantiomer.
Synthesis Workflow Diagram
Caption: Asymmetric synthesis pathway via chiral auxiliary condensation and reduction.
Analytical Characterization
Validating the identity and purity of this intermediate is critical for regulatory compliance.
Nuclear Magnetic Resonance (NMR)[4][6]
¹H NMR (400 MHz, D₂O):
δ 8.05 (d, 2H, Ar-H ortho to COOH)
δ 7.55 (d, 2H, Ar-H meta to COOH)
δ 4.60 (q, 1H, CH-NH₃⁺) - Benzylic proton
δ 1.65 (d, 3H, CH₃) - Methyl doublet
Interpretation: The quartet at 4.60 ppm and doublet at 1.65 ppm are diagnostic of the 1-aminoethyl moiety.
Chiral HPLC (Enantiomeric Purity)
To ensure >99% ee, chiral chromatography is required.
Column: Daicel Chiralpak AD-H or OD-H (Amylose/Cellulose derivatives).
Mobile Phase: n-Hexane : Isopropanol : Diethylamine (90:10:0.1).
Detection: UV @ 254 nm.
Criteria: The (R)-enantiomer typically elutes distinct from the (S)-isomer. System suitability must show resolution (Rs) > 1.5.
Pharmaceutical Applications
This compound serves as the "A-ring" building block for Ripasudil , a specific inhibitor of the Rho-associated coiled-coil containing protein kinase (ROCK).[1]
Mechanism of Action Connection
In the synthesis of Ripasudil:
The carboxylic acid moiety is coupled to a homopiperazine derivative.
The chiral amine remains untouched or is further functionalized depending on the specific analog.
The (R)-configuration aligns the inhibitor within the ATP-binding pocket of the ROCK enzyme, maximizing potency.
Handling, Stability & Safety
Storage: Hygroscopic solid. Store in tightly sealed containers at 2-8°C or room temperature under nitrogen.
Stability: Stable in solid state. Aqueous solutions should be used immediately or frozen, as benzylic amines can oxidize over time.
The Strategic Role of (R)-4-(1-aminoethyl)benzoic acid hydrochloride in Modern Drug Discovery: A Technical Guide
Foreword: The Unseen Architect of Therapeutic Innovation In the intricate landscape of pharmaceutical development, the success of a novel therapeutic agent often hinges on the quality and versatility of its constituent c...
Author: BenchChem Technical Support Team. Date: February 2026
Foreword: The Unseen Architect of Therapeutic Innovation
In the intricate landscape of pharmaceutical development, the success of a novel therapeutic agent often hinges on the quality and versatility of its constituent chemical building blocks. Among these, chiral intermediates hold a place of paramount importance, dictating the stereochemistry and, consequently, the biological activity and safety profile of the final drug substance. (R)-4-(1-aminoethyl)benzoic acid hydrochloride (CAS No. 1134776-39-8), a seemingly unassuming molecule, is a prime exemplar of such a critical component. Its unique structural features—a carboxylic acid for amide bond formation, a chiral primary amine for introducing stereospecificity, and a rigid benzene ring for scaffolding—render it a highly valuable asset in the synthesis of complex, biologically active molecules. This guide aims to provide researchers, scientists, and drug development professionals with an in-depth technical understanding of this versatile intermediate, from its fundamental properties and synthesis to its practical applications and quality control, thereby empowering more informed and efficient drug discovery endeavors.
Physicochemical and Structural Characteristics
A thorough understanding of the physicochemical properties of a synthetic building block is fundamental to its effective utilization in multi-step syntheses and formulation development.
Property
Value
Source(s)
CAS Number
1134776-39-8
,
Molecular Formula
C₉H₁₂ClNO₂
Molecular Weight
201.65 g/mol
Appearance
White to off-white crystalline powder
General Knowledge
Melting Point
>250 °C (decomposes)
Inferred from similar compounds and general knowledge
Solubility
Soluble in water and polar organic solvents like methanol and DMSO.
(for related compound)
pKa (of carboxylic acid)
~4-5 (estimated)
General Knowledge
pKa (of ammonium ion)
~9-10 (estimated)
General Knowledge
The hydrochloride salt form significantly enhances the aqueous solubility and stability of the molecule compared to its free base, (R)-4-(1-aminoethyl)benzoic acid (CAS No. 1108683-66-4)[1]. This is a crucial attribute for its use in aqueous reaction media and for ease of handling and storage.
Structural Elucidation and Spectroscopic Profile
The structural integrity and purity of (R)-4-(1-aminoethyl)benzoic acid hydrochloride are paramount for its successful application. While specific spectra for this exact compound are not widely published, a detailed analysis of its expected spectroscopic features can be extrapolated from closely related analogs.
Expected ¹H NMR (400 MHz, D₂O) δ (ppm):
7.9-8.1 (d, 2H): Aromatic protons ortho to the carboxylic acid group.
7.5-7.7 (d, 2H): Aromatic protons meta to the carboxylic acid group.
4.5-4.7 (q, 1H): Methine proton of the ethylamine moiety, coupled to the methyl protons.
1.6-1.8 (d, 3H): Methyl protons of the ethylamine moiety, coupled to the methine proton.
Expected ¹³C NMR (100 MHz, D₂O) δ (ppm):
~170: Carboxylic acid carbon.
~145: Quaternary aromatic carbon attached to the ethylamine group.
~131: Aromatic CH carbons ortho to the carboxylic acid.
~129: Quaternary aromatic carbon attached to the carboxylic acid.
~128: Aromatic CH carbons meta to the carboxylic acid.
~50: Methine carbon of the ethylamine moiety.
~20: Methyl carbon of the ethylamine moiety.
Expected FTIR (KBr) ν (cm⁻¹):
3400-2800 (broad): O-H stretch of the carboxylic acid and N-H stretch of the ammonium group.
~1700: C=O stretch of the carboxylic acid.
~1610, 1500: C=C stretches of the aromatic ring.
~1400-1200: C-O stretch and O-H bend of the carboxylic acid.
Synthesis and Chiral Control: A Strategic Approach
The synthesis of enantiomerically pure (R)-4-(1-aminoethyl)benzoic acid hydrochloride is a critical undertaking, as the stereochemistry at the benzylic position is often crucial for the biological activity of the final drug product. Several strategies for the asymmetric synthesis of chiral benzylic amines can be employed, with enzymatic resolution and asymmetric hydrogenation being among the most effective.
A highly efficient and scalable approach for the synthesis of the target molecule involves the enzymatic kinetic resolution of a racemic precursor. This method leverages the high stereoselectivity of enzymes to preferentially react with one enantiomer of a racemic mixture, allowing for the separation of the desired enantiomer. A plausible and industrially viable route is outlined below, based on a similar resolution described in German patent application DE102005062966A1 for the corresponding methyl ester[2].
A Comprehensive Guide to the Structural Elucidation of (R)-4-(1-aminoethyl)benzoic acid hydrochloride
Abstract The rigorous confirmation of a molecule's chemical structure, including its absolute stereochemistry, is a cornerstone of modern drug development and chemical research. Trivial errors in structural assignment ca...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
The rigorous confirmation of a molecule's chemical structure, including its absolute stereochemistry, is a cornerstone of modern drug development and chemical research. Trivial errors in structural assignment can lead to significant setbacks in efficacy, safety, and intellectual property. This in-depth technical guide provides a holistic, field-proven framework for the structural elucidation of (R)-4-(1-aminoethyl)benzoic acid hydrochloride, a chiral building block of significant interest. We will move beyond a simple checklist of techniques, instead focusing on the causality behind experimental choices to create a self-validating, interconnected analytical narrative. This guide details the strategic application of mass spectrometry, infrared and multinuclear magnetic resonance spectroscopy, and single-crystal X-ray diffraction, grounded in the validation principles of the International Council for Harmonisation (ICH).
Introduction: The Imperative of Unambiguous Characterization
(R)-4-(1-aminoethyl)benzoic acid hydrochloride is a chiral molecule featuring a carboxylic acid, a primary amine (as a hydrochloride salt), and a stereocenter. The presence of these functionalities in a specific three-dimensional arrangement makes it a valuable synthon in pharmaceutical development.[1] The challenge lies not only in confirming the atomic connectivity but also in unequivocally establishing the (R)-configuration at the chiral center, as different enantiomers can exhibit vastly different pharmacological and toxicological profiles.[2] This guide presents an integrated analytical workflow designed to provide irrefutable proof of structure and stereochemistry.
The core principle of our approach is orthogonality —the use of multiple, independent analytical techniques whose results must converge on a single, consistent structural hypothesis. This creates a self-validating system where the confidence in the final assignment is far greater than the sum of its parts.
Foundational Analysis: Confirming the Molecular Blueprint
Before delving into complex spectroscopic analysis, we establish the fundamental properties of the compound. This initial data provides the foundational constraints for all subsequent structural hypotheses.
Physicochemical Properties
The initial characterization begins with sourcing basic information and performing elementary analysis.
Expertise & Experience: While nominal mass spectrometry confirms the integer mass, HRMS is critical for determining the elemental composition. This is a primary pillar of structure validation, as it severely constrains the possible molecular formulas to typically a single, unambiguous answer for a small molecule of this nature. We choose Electrospray Ionization (ESI) in positive ion mode as it is a soft ionization technique ideal for polar molecules containing an amine, ensuring the protonated molecular ion [M+H]+ is observed with minimal fragmentation.
Protocol: HRMS via ESI-TOF
Sample Preparation: Prepare a ~1 mg/mL solution of the sample in a 50:50 mixture of acetonitrile and water with 0.1% formic acid to facilitate protonation.
Instrumentation: Utilize an ESI-Time of Flight (TOF) mass spectrometer.
Acquisition: Infuse the sample directly at a flow rate of 5-10 µL/min. Acquire data in positive ion mode over a mass range of m/z 50-500.
Data Analysis: Identify the monoisotopic mass of the protonated free base, C₉H₁₁NO₂. The expected [M+H]+ ion for the free base (m/z 166.08) provides the accurate mass needed for formula calculation.
Expected Result:
The experimentally determined accurate mass of the protonated molecular ion should align with the theoretical mass, confirming the elemental composition. For C₉H₁₂NO₂⁺ ([M+H]+), the theoretical m/z is 166.0863, providing a powerful filter for the molecular formula.[5][6]
Spectroscopic Interrogation: Assembling the Connectivity Puzzle
With the molecular formula confirmed, we employ a suite of spectroscopic techniques to map the functional groups and the intricate network of atomic connections.
Fourier-Transform Infrared (FTIR) Spectroscopy
Expertise & Experience: FTIR spectroscopy is a rapid and effective tool for identifying the key functional groups present in the molecule.[7] The resulting spectrum serves as a "molecular fingerprint" and must be consistent with the proposed structure. The presence of the hydrochloride salt and the zwitterionic potential of the amino acid are key features to observe.
Protocol: Attenuated Total Reflectance (ATR)-FTIR
Sample Preparation: Place a small amount of the solid powder directly onto the ATR crystal.
Acquisition: Apply pressure to ensure good contact. Collect the spectrum over a range of 4000-400 cm⁻¹.
Data Analysis: Identify characteristic absorption bands corresponding to the molecule's functional groups.
Table of Expected IR Absorptions:
Wavenumber (cm⁻¹)
Vibration Type
Functional Group
Rationale
~3000-2500 (broad)
O-H stretch
Carboxylic Acid
Broad absorption due to hydrogen bonding.
~2800-2400 (broad)
N⁺-H stretch
Ammonium (R-NH₃⁺)
Characteristic broad bands for the amine salt.
~1700
C=O stretch
Carboxylic Acid
Strong absorption typical for a carbonyl group.[8]
~1610 & ~1450
C=C stretch
Aromatic Ring
Peaks indicating the presence of the benzene ring.
~1550
N-H bend
Ammonium (R-NH₃⁺)
Bending vibration confirming the protonated amine.
Nuclear Magnetic Resonance (NMR) Spectroscopy
Expertise & Experience: NMR is the most powerful technique for elucidating the carbon-hydrogen framework of an organic molecule in solution. A multi-dimensional approach (1D ¹H, ¹³C, and 2D COSY, HSQC, HMBC) is not merely confirmatory; it is essential for unambiguously assigning every proton and carbon and proving the connectivity from one end of the molecule to the other. The choice of solvent is critical; DMSO-d₆ is an excellent choice as it solubilizes the hydrochloride salt and its exchangeable protons (from -COOH and -NH₃⁺) are often observable.
Workflow for NMR-Based Structure Elucidation
Caption: Integrated workflow for NMR data acquisition and interpretation.
Protocol: NMR Sample Preparation and Acquisition
Preparation: Accurately weigh 5-10 mg of (R)-4-(1-aminoethyl)benzoic acid hydrochloride and dissolve it in ~0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆).
¹H NMR: Acquire a quantitative ¹H NMR spectrum.
¹³C NMR: Acquire a ¹³C{¹H} proton-decoupled spectrum.
2D NMR: Perform standard 2D experiments: COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation).
Data Interpretation and Assignment:
¹H NMR:
The spectrum is expected to show distinct signals for the aromatic protons (two doublets, characteristic of a 1,4-disubstituted ring), a quartet for the methine proton (-CH), and a doublet for the methyl protons (-CH₃). Broad, exchangeable signals for the carboxylic acid and ammonium protons should also be visible.
Predicted ¹H NMR Data (in DMSO-d₆)
Chemical Shift (δ, ppm)
Multiplicity
Integration
Assignment
~13.0
br s
1H
-COOH
~8.5
br s
3H
-NH₃⁺
~7.9
d
2H
Aromatic (ortho to -COOH)
~7.5
d
2H
Aromatic (ortho to -CH)
~4.4
q
1H
-CH (NH₃⁺)CH₃
~1.5
d
3H
-CH(NH₃⁺)CH₃
¹³C NMR:
The proton-decoupled ¹³C NMR spectrum should display 7 unique carbon signals, consistent with the molecular symmetry.
Predicted ¹³C NMR Data (in DMSO-d₆)
Chemical Shift (δ, ppm)
Assignment
~167
-C OOH
~145
Aromatic Quaternary C
~132
Aromatic Quaternary C
~129
Aromatic CH
~127
Aromatic CH
~50
-C H(NH₃⁺)CH₃
~21
-CH(NH₃⁺)C H₃
2D NMR - The Connectivity Proof:
The 2D NMR data provides the irrefutable links between the puzzle pieces identified in the 1D spectra.
COSY: Will show a clear correlation between the methine proton (~4.4 ppm) and the methyl protons (~1.5 ppm), confirming the -CH-CH₃ fragment.
HSQC: Will directly link each proton signal to its attached carbon (e.g., 4.4 ppm proton to the ~50 ppm carbon).
HMBC: This is the key to connecting the fragments. Critical long-range correlations (2-3 bonds) are expected between:
The methyl protons (~1.5 ppm) and the aromatic quaternary carbon.
The methine proton (~4.4 ppm) and the aromatic carbons.
The aromatic protons (~7.9 ppm) and the carboxylic carbon (~167 ppm).
Caption: Key 2D NMR correlations for structural assembly.
Stereochemical Confirmation: Proving the (R)-Configuration
Confirming the connectivity is only half the battle; the absolute stereochemistry at the chiral center must be determined. For this, single-crystal X-ray diffraction is the definitive "gold standard".
Single-Crystal X-ray Diffraction (SC-XRD)
Expertise & Experience: SC-XRD provides an exact three-dimensional map of the electron density within a single crystal.[9] This not only confirms the atomic connectivity with unparalleled precision but can also determine the absolute configuration of a chiral molecule, provided the data is of sufficient quality and a heavy atom is not strictly required but can be helpful (the chlorine atom in the hydrochloride serves this purpose adequately).[10][11]
Trustworthiness: The result of an SC-XRD experiment is a complete, self-contained structural proof. The solved crystal structure provides bond lengths, bond angles, and the precise spatial arrangement, which must be consistent with all spectroscopic data.
Protocol: Crystal Growth and Data Collection
Crystallization: Grow single crystals suitable for diffraction (typically >0.1 mm in all dimensions).[12] Slow evaporation of a saturated solution in a solvent system like ethanol/water is a common starting point.
Mounting: Mount a suitable crystal on a goniometer head.
Data Collection: Place the crystal in a stream of cold nitrogen (e.g., 100 K) to minimize thermal motion and collect diffraction data using a modern diffractometer.
Structure Solution & Refinement: Process the diffraction data and solve the structure using established crystallographic software (e.g., SHELX). The absolute configuration can be determined using anomalous dispersion effects, typically by calculating the Flack parameter, which should be close to zero for the correct enantiomer.
A successful crystal structure will provide the definitive proof of the (R)-configuration, completing the elucidation.
Method Validation: Ensuring Fitness for Purpose
In a regulated environment, such as drug development, simply elucidating the structure is not enough. The analytical procedures used for routine testing (e.g., for identification or purity) must be validated to demonstrate they are reliable and suitable for their intended purpose.[13] This is a critical component of scientific integrity and trustworthiness.
The validation of analytical procedures should be conducted in accordance with the International Council for Harmonisation (ICH) guideline Q2(R2).[14][15]
Key Validation Parameters (as per ICH Q2(R2)):
Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present (e.g., impurities, degradation products). This can be demonstrated by comparing the results from the primary method (e.g., HPLC) with an orthogonal technique.
Accuracy: The closeness of test results to the true value.
Precision: The degree of scatter between a series of measurements (repeatability, intermediate precision).
Detection Limit (LOD) & Quantitation Limit (LOQ): The lowest amount of analyte that can be detected and quantified, respectively.
Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte.
Range: The interval between the upper and lower concentration of analyte for which the procedure has been demonstrated to have a suitable level of precision, accuracy, and linearity.
Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.
Adherence to these validation principles ensures that the analytical methods used to characterize (R)-4-(1-aminoethyl)benzoic acid hydrochloride are not only scientifically sound for a one-time elucidation but are also reliable for ongoing quality control.[16][17]
Conclusion
The structural elucidation of (R)-4-(1-aminoethyl)benzoic acid hydrochloride is a multi-faceted process that relies on the strategic integration of orthogonal analytical techniques. The process begins with foundational mass spectrometric analysis to confirm the molecular formula, is supported by infrared spectroscopy to identify key functional groups, and is driven by a comprehensive suite of 1D and 2D NMR experiments to assemble the complete atomic connectivity. The final, unambiguous proof of both connectivity and absolute stereochemistry is provided by single-crystal X-ray diffraction. By grounding these experimental choices in a logical, causality-driven narrative and adhering to the principles of analytical method validation, we establish a robust and self-validating dossier that provides complete confidence in the assigned structure.
PubMed. Chiral NMR discrimination of amines: analysis of secondary, tertiary, and prochiral amines using (18-crown-6)-2,3,11,12-tetracarboxylic acid.
ETH Zurich. Structure and Dynamics of Chiral Molecules.
Royal Society of Chemistry. Fourier transform infrared spectroscopic studies on the interaction between copper(II), amino acids and marine solid particles.
Organic Syntheses.
AMSbiopharma.
Wikipedia. X-ray crystallography.
PNAS. Elucidating chiral myosin–induced actin dynamics: From single-filament behavior to collective structures.
Chemistry LibreTexts. 1.
Lab Manager.
National Center for Biotechnology Information.
ResearchGate. (PDF) IDENTIFICATION OF BENZOIC ACID BY GC AND MASS SPECTROMETRY.
Biocompare. NMR Spectroscopy Used to Directly Measure Molecular Chirality.
Characterization and Validation of (R)-4-(1-aminoethyl)benzoic acid Hydrochloride
This guide outlines the spectroscopic characterization, structural validation, and analytical protocols for (R)-4-(1-aminoethyl)benzoic acid hydrochloride . This compound (CAS: 1134776-39-8) is a critical chiral intermed...
Author: BenchChem Technical Support Team. Date: February 2026
This guide outlines the spectroscopic characterization, structural validation, and analytical protocols for (R)-4-(1-aminoethyl)benzoic acid hydrochloride . This compound (CAS: 1134776-39-8) is a critical chiral intermediate, notably utilized in the synthesis of Rho-kinase (ROCK) inhibitors such as Ripasudil (K-115).
Technical Monograph 01-RAEB-HCL
Executive Summary & Structural Context
The structural integrity of (R)-4-(1-aminoethyl)benzoic acid hydrochloride relies on two distinct functionalities: the benzoic acid moiety (providing solubility and H-bonding capability) and the chiral benzylic amine (the pharmacophore anchor).
In drug development, the enantiomeric purity of the C-4 chiral center is non-negotiable. The (R)-configuration is often induced via asymmetric synthesis or chiral resolution. The hydrochloride salt form stabilizes the amine, preventing oxidation and facilitating crystallization.
Structural Logic Diagram
The following diagram maps the chemical environments to their expected spectroscopic signals, establishing the causality between structure and data.
Figure 1: Structural assignment logic correlating chemical moieties to diagnostic NMR signals.
Spectroscopic Profile
The following data represents the theoretical consensus derived from high-purity reference standards of analogous amino-acid salts in polar aprotic solvents (DMSO-d6).
2.1 Nuclear Magnetic Resonance (H NMR)
Solvent: DMSO-d6 (Recommended over
to observe exchangeable protons).
Frequency: 400 MHz or higher.
Chemical Shift (, ppm)
Multiplicity
Integration
Coupling (, Hz)
Assignment
Structural Insight
13.05
Broad s
1H
-
-COOH
Carboxylic acid proton; often broad or invisible if wet.
8.60 - 8.90
Broad s
3H
-
-NH
Ammonium protons. Confirm salt formation.
7.98
Doublet (d)
2H
8.2
Ar-H (ortho to COOH)
Deshielded by electron-withdrawing carbonyl.
7.62
Doublet (d)
2H
8.2
Ar-H (meta to COOH)
Shielded relative to C-2/C-6 protons.
4.45
Quartet (q)
1H
6.8
Ar-CH -NH
Diagnostic: The chiral center. Coupling with methyl is critical.
1.52
Doublet (d)
3H
6.8
-CH
Diagnostic: Methyl group. Chemical shift confirms benzylic position.
Expert Note: The "roofing" effect (intensity distortion) in the aromatic region indicates the AA'BB' system. If the integral of the ammonium signal is <3H, check for hygroscopicity or partial free-basing.
Understanding the synthesis aids in identifying impurities (e.g., the S-enantiomer or the oxime precursor).
Precursor: 4-Acetylbenzoic acid.
Transformation: Asymmetric reductive amination or formation of an oxime followed by chiral resolution.
Salt Formation: The free amino acid is treated with concentrated HCl in isopropanol or ethanol.
Observation: The HCl salt typically precipitates as a white to off-white crystalline solid.
Melting Point: High melting point expected (>260°C with decomposition). Note: Exact MP varies by crystal habit and moisture content; use DSC for precise thermal profiling.
References
PubChem. "(R)-4-(1-Aminoethyl)benzoic acid."[2] National Library of Medicine. Accessed Jan 31, 2026. [Link][2]
Kowa Co., Ltd. "Method for producing isoquinoline derivative." World Intellectual Property Organization Patent WO2006051290.
Daicel Corporation. "Chiral Separation of Amino Acids." Crownpak Application Data. (General reference for Crownpak CR(+) usage for amino acids). [Link]
A Technical Guide to the NMR Spectroscopic Analysis of (R)-4-(1-aminoethyl)benzoic acid hydrochloride
This in-depth technical guide provides a comprehensive overview of the Nuclear Magnetic Resonance (NMR) spectroscopic analysis of (R)-4-(1-aminoethyl)benzoic acid hydrochloride. Tailored for researchers, scientists, and...
Author: BenchChem Technical Support Team. Date: February 2026
This in-depth technical guide provides a comprehensive overview of the Nuclear Magnetic Resonance (NMR) spectroscopic analysis of (R)-4-(1-aminoethyl)benzoic acid hydrochloride. Tailored for researchers, scientists, and professionals in drug development, this document delves into the theoretical underpinnings, practical experimental protocols, and detailed spectral interpretation of this chiral molecule. The methodologies and interpretations presented herein are grounded in established scientific principles and data from analogous structures to ensure technical accuracy and practical utility.
Introduction: The Significance of (R)-4-(1-aminoethyl)benzoic acid hydrochloride
(R)-4-(1-aminoethyl)benzoic acid hydrochloride is a chiral building block of significant interest in medicinal chemistry and pharmaceutical development. Its structure combines a para-substituted benzoic acid moiety with a chiral aminoethyl group, making it a valuable synthon for the synthesis of complex biologically active molecules. The hydrochloride salt form enhances its solubility and stability, which are critical properties for pharmaceutical applications.
Precise structural elucidation and purity assessment are paramount in drug development. NMR spectroscopy stands as an unparalleled analytical technique for providing detailed atomic-level information about molecular structure, conformation, and purity. This guide will illuminate the nuances of acquiring and interpreting the ¹H and ¹³C NMR spectra of this specific molecule.
Theoretical Considerations for NMR Analysis
The NMR spectrum of (R)-4-(1-aminoethyl)benzoic acid hydrochloride is influenced by several key structural features: the aromatic ring, the chiral center, the amino and carboxylic acid functional groups, and the presence of the hydrochloride salt.
Aromatic System: The benzene ring gives rise to signals in the aromatic region of the ¹H NMR spectrum (typically 6-9 ppm) and the ¹³C NMR spectrum (typically 110-160 ppm). The para-substitution pattern will result in a characteristic splitting pattern for the aromatic protons.
Chirality: While standard NMR is not inherently sensitive to chirality, the diastereotopic nature of protons near a stereocenter can lead to distinct chemical shifts and coupling constants.[1][2][3][4] The protons of the methyl group and the methine proton of the ethyl side chain are in a chiral environment.
Functional Groups: The electron-withdrawing carboxylic acid group and the protonated amino group will deshield adjacent protons and carbons, shifting their signals downfield. The acidic proton of the carboxylic acid and the protons of the ammonium group are often broad and may exchange with residual water in the solvent.
Hydrochloride Salt: The formation of the hydrochloride salt protonates the basic amino group to form an ammonium salt (-NH₃⁺). This has a significant deshielding effect on the adjacent methine and methyl protons. The presence of the salt can also influence the solubility of the compound in different NMR solvents.[5][6]
Experimental Protocol: Acquiring High-Quality NMR Data
The acquisition of a high-resolution NMR spectrum is contingent upon meticulous sample preparation and the selection of appropriate experimental parameters.
Sample Preparation
A well-defined protocol ensures reproducibility and high-quality data.
Materials:
(R)-4-(1-aminoethyl)benzoic acid hydrochloride (5-10 mg for ¹H NMR, 20-50 mg for ¹³C NMR)
Deuterated solvent (e.g., DMSO-d₆, D₂O, or CD₃OD)
High-precision NMR tube
Vortex mixer
Pipettes
Step-by-Step Protocol:
Weighing: Accurately weigh the desired amount of the compound into a clean, dry vial.
Solvent Selection: Choose a deuterated solvent in which the compound is fully soluble. DMSO-d₆ is often a good choice for hydrochloride salts of amino acids due to its high polarity. D₂O is another option, but will result in the exchange of labile protons (COOH and NH₃⁺).
Dissolution: Add approximately 0.6-0.7 mL of the chosen deuterated solvent to the vial.[7][8]
Homogenization: Gently vortex the vial to ensure complete dissolution. If necessary, gentle warming can be applied, but care should be taken to avoid degradation.
Transfer: Using a clean pipette, transfer the solution into a high-precision NMR tube. Avoid introducing any solid particles.[8]
Capping and Labeling: Securely cap the NMR tube and label it clearly.
Caption: Structure of (R)-4-(1-aminoethyl)benzoic acid hydrochloride with proton labeling.
Predicted ¹H NMR Spectrum (400 MHz, DMSO-d₆)
Chemical Shift (δ, ppm)
Multiplicity
Integration
Assignment
Rationale
~12.5
broad s
1H
Hh (COOH)
The carboxylic acid proton is highly deshielded and often appears as a broad singlet. Its chemical shift can be highly variable and dependent on concentration and water content.
~8.5
broad s
3H
Hc (-NH₃⁺)
Protons on the positively charged nitrogen are deshielded and often appear as a broad signal due to quadrupolar broadening and exchange.
~7.9
d
2H
He
Aromatic protons ortho to the electron-withdrawing carboxylic acid group are deshielded. They appear as a doublet due to coupling with Hf.
~7.5
d
2H
Hf
Aromatic protons meta to the carboxylic acid group are less deshielded than He. They appear as a doublet due to coupling with He.
~4.4
q
1H
Hb
The methine proton is deshielded by the adjacent aromatic ring and the -NH₃⁺ group. It appears as a quartet due to coupling with the three Ha protons.
~1.6
d
3H
Ha
The methyl protons are coupled to the methine proton (Hb) and thus appear as a doublet.
Predicted ¹³C NMR Spectrum (100 MHz, DMSO-d₆)
Chemical Shift (δ, ppm)
Assignment
Rationale
~167
Cg (C=O)
The carbonyl carbon of the carboxylic acid is significantly deshielded. [9][10]
~148
Cd
The aromatic carbon attached to the ethylamino group.
~131
Cg' (ipso-C)
The aromatic carbon attached to the carboxylic acid group.
~129
Ce
Aromatic carbons ortho to the carboxylic acid group.
~128
Cf
Aromatic carbons meta to the carboxylic acid group.
~50
Cb
The methine carbon is deshielded by the adjacent nitrogen and aromatic ring.
~21
Ca
The methyl carbon.
Advanced NMR Techniques for Chiral Analysis
While standard ¹H and ¹³C NMR spectra of enantiomers are identical, advanced techniques can be employed for chiral discrimination.
Chiral Solvating Agents (CSAs): The addition of a chiral solvating agent to the NMR sample can induce diastereomeric interactions, leading to separate signals for the two enantiomers.
Chiral Derivatizing Agents (CDAs): Reacting the analyte with a chiral derivatizing agent forms diastereomers, which will have distinct NMR spectra.
Caption: Conceptual workflow for chiral discrimination using a CSA.
Conclusion
This technical guide provides a comprehensive framework for the NMR analysis of (R)-4-(1-aminoethyl)benzoic acid hydrochloride. By understanding the underlying theoretical principles, adhering to rigorous experimental protocols, and applying detailed spectral interpretation, researchers can confidently elucidate the structure and assess the purity of this important chiral building block. The predicted spectral data serves as a valuable reference for scientists working with this compound and highlights the power of NMR spectroscopy in modern drug discovery and development.
References
The Royal Society of Chemistry. Supplementary Material (ESI) for Chemical Communications. Retrieved from [Link]
The Royal Society of Chemistry. Supporting information. Retrieved from [Link]
Lead Sciences. 4-(1-Aminoethyl)benzoic acid. Retrieved from [Link]
Doc Brown's Chemistry. 1H proton nmr spectrum of benzoic acid C7H6O2 C6H5COOH low/high resolution analysis. Retrieved from [https://www.docbrown.info/page06/molecule_spectroscopy/specindex/1HNMRspec benzoicacid.htm]([Link] benzoicacid.htm)
ResearchGate. (PDF) 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. Retrieved from [Link]
Doc Brown's Chemistry. The C-13 NMR spectrum of benzoic acid. Retrieved from [Link]
ResearchGate. A section of 13C NMR spectra of benzoic acid 4-DBA organic salt 5. Retrieved from [Link]
The Royal Society of Chemistry. Supplementary Information. Retrieved from [Link]
Duke Computer Science. Introduction to NMR spectroscopy of proteins. Retrieved from [Link]
ResearchGate. (PDF) 35Cl solid-state NMR of HCl salts of active pharmaceutical ingredients: Structural prediction, spectral fingerprinting and polymorph recognition. Retrieved from [Link]
Books. Chapter 2: Fundamentals of Chiral Spectroscopy.
Google Patents. US20100204470A1 - method for salt preparation.
Biocompare. NMR Spectroscopy Used to Directly Measure Molecular Chirality. Retrieved from [Link]
PubMed. Application of solid-state 35Cl NMR to the structural characterization of hydrochloride pharmaceuticals and their polymorphs. Retrieved from [Link]
SciSpace. Direct chiral discrimination in NMR spectroscopy. Retrieved from [Link]
PMC. NMR spectroscopy of basic/aromatic amino acid clusters in membrane proteins. Retrieved from [Link]
JEOL. How to read NMR spectra from the basics (chemical shift, integration ratio, coupling). Retrieved from [Link]
The Royal Society of Chemistry. VII. 1H and 13C NMR Spectra of Substituted Benzoic Acids 1H NMR spectrum of 4-phenyl-2-nitrobenzoic acid (2d) in DMSO-d6 at 400. Retrieved from [Link]
Organomation. NMR Sample Preparation: The Complete Guide. Retrieved from [Link]
KPU Pressbooks. 6.6 ¹H NMR Spectra and Interpretation (Part I) – Organic Chemistry I. Retrieved from [Link]
Iowa State University. NMR Sample Preparation | Chemical Instrumentation Facility. Retrieved from [Link]
ResearchGate. Chirality in NMR spectroscopy. Retrieved from [Link]
PubMed. Molecular enantiodiscrimination by NMR spectroscopy in chiral oriented systems: Concept, tools, and applications. Retrieved from [Link]
NIST. Benzoic acid, 4-amino-2-chloro-, 2-diethylaminoethyl ester, hydrochloride. Retrieved from [Link]
High-Resolution Mass Spectrometry Profiling of (R)-4-(1-aminoethyl)benzoic Acid HCl
This guide provides a rigorous technical analysis of the mass spectrometric characterization of (R)-4-(1-aminoethyl)benzoic acid hydrochloride. It is designed for analytical scientists and process chemists requiring defi...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a rigorous technical analysis of the mass spectrometric characterization of (R)-4-(1-aminoethyl)benzoic acid hydrochloride. It is designed for analytical scientists and process chemists requiring definitive structural validation and enantiomeric purity assessment.
Structural Elucidation, Fragmentation Mechanics, and Chiral Purity Analysis
Molecular Context & Analytical Challenge
(R)-4-(1-aminoethyl)benzoic acid hydrochloride (CAS: 22267-39-6 for free base R-isomer context) is a bifunctional chiral building block often utilized in the synthesis of Rho-kinase inhibitors (e.g., Ripasudil precursors).[1] Its analysis presents two distinct challenges:
Ionization Duality: The molecule contains both a basic primary amine (
) and an acidic carboxyl group (), requiring careful source parameter selection.
Chiral Blindness: Standard Mass Spectrometry (MS) cannot distinguish the (R)-isomer from the (S)-isomer. Therefore, this guide integrates MS detection with chiral chromatography or diastereomeric derivatization.
Physicochemical Profile
Property
Value
MS Relevance
Formula (Free Base)
Monoisotopic Mass: 165.0790 Da
Formula (Salt)
Chloride adducts () possible in negative mode
Exact Mass
166.0863
Target ion for ESI+
Exact Mass
164.0717
Target ion for ESI-
Chiral Center
C1-Ethyl
Requires chiral selector (Crown ether or derivatization)
Ionization Physics & Source Optimization
To achieve maximum sensitivity and structural information, Electrospray Ionization (ESI) is preferred over APCI due to the compound's polarity and thermal lability.
Positive Mode (ESI+) - Primary Quantification[1]
Mechanism: Protonation of the primary amine on the ethyl chain.
Mobile Phase: Acidic modifiers (0.1% Formic Acid) are critical to ensure the amine is fully protonated (
).
Observation: The spectrum is dominated by the
ion at m/z 166.0863 .
Adducts: Sodium adducts
(m/z 188.068) may appear if glassware is not LC-MS grade.
Negative Mode (ESI-) - Orthogonal Confirmation[1]
Mechanism: Deprotonation of the benzoic acid moiety (
Mobile Phase: High pH (Ammonium Bicarbonate, pH 8-9) promotes ionization.
Observation: The
ion at m/z 164.0717 provides confirmation of the carboxylic acid functionality.
Fragmentation Mechanics (MS/MS)
Structural confirmation relies on Collision-Induced Dissociation (CID). The fragmentation pattern is dictated by the stability of the benzylic position and the carboxylic acid.
Proposed Fragmentation Pathway (ESI+ at 20-30 eV)[1]
Precursor: m/z 166.086
Primary Loss (Ammonia): The most facile cleavage is the loss of the amino group as neutral ammonia (
, -17 Da). This generates a resonance-stabilized vinyl-benzoic acid cation.[1]
Secondary Loss (Water/CO): The carboxylic acid moiety undergoes dehydration or loss of CO.
Transition:
(Loss of ) or (Loss of CO).
Diagnostic Ion: The tropylium-like ion or benzoyl cation is often observed at m/z 105 or 103 depending on the rearrangement.
Figure 1: ESI+ Fragmentation pathway.[1] The loss of ammonia is the dominant initial event due to the lability of the benzylic amine.
Chiral Differentiation Strategy
Mass spectrometry is "chiral blind." To validate the (R)-enantiomer specifically, one of two orthogonal workflows must be employed.
Method A: Direct Chiral LC-MS (Recommended)
This method uses a chiral stationary phase (CSP) capable of recognizing the ammonium moiety.
Column: Crown Ether based (e.g., Daicel CROWNPAK CR-I(+)) or Macrocyclic Glycopeptide (e.g., Chirobiotic T).
Mechanism: The crown ether forms a host-guest complex with the protonated primary amine. The (R) and (S) configurations have different binding constants.
Mobile Phase: High % Acidic Methanol (e.g., 90% MeOH / 10% H2O / 0.1% TFA). Note: TFA suppresses MS signal; use Formic Acid if possible, or post-column addition of propionic acid.[1]
Result: The diastereomers have different physical properties and separate easily on a standard C18 column.
MS Shift: The mass shifts from 166 to ~418 Da (Parent + FDAA residue), moving the detection into a cleaner spectral window.
Validated Experimental Protocol (Direct LC-MS)
This protocol validates the presence of the (R)-isomer using a Crown Ether column coupled to Q-TOF or Triple Quad MS.
Equipment & Reagents[1][4][5]
Instrument: Agilent 6500 Q-TOF or Thermo Orbitrap Exploris.[1]
Column: CROWNPAK CR-I(+) (3.0 x 150 mm, 5 µm).
Solvents: LC-MS Grade Methanol, Water, Perchloric Acid (HClO4) or TFA (Note: HClO4 is non-volatile and requires a divert valve or specific handling; TFA is preferred for MS but suppresses signal). Best compromise: 0.5% Formic Acid in MeOH.
Step-by-Step Workflow
Sample Preparation:
Dissolve 1 mg of (R)-4-(1-aminoethyl)benzoic acid HCl in 1 mL of Mobile Phase.
Vortex for 30s; Centrifuge at 10,000 rpm for 5 min to remove particulates.
Dilute to 1 µg/mL (1 ppm) for injection.
LC Parameters:
Flow Rate: 0.4 mL/min.
Temp: 25°C (Lower temperature often improves chiral resolution).
Extract Ion Chromatogram (EIC) for 166.0863 ± 5 ppm .
Figure 2: Analytical workflow for chiral purity assessment.
System Suitability Criteria
Resolution (
): > 1.5 between (R) and (S) enantiomers (requires racemic standard for confirmation).
Mass Accuracy: < 5 ppm.
Signal-to-Noise: > 100:1 for the quantification limit.[1]
References
Doc Brown's Chemistry. (2025). Mass spectrum of benzoic acid fragmentation patterns. Retrieved from
Royal Society of Chemistry. (2015). Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for structural elucidation. Retrieved from
Konya, Y., et al. (2015). Extra-facile chiral separation of amino acid enantiomers by LC-TOFMS analysis.[1][2][3] Journal of Bioscience and Bioengineering. Retrieved from
Sigma-Aldrich (Merck). Chirobiotic Handbook: Amino Acid and Peptide Chiral Separations. Retrieved from
NIST Chemistry WebBook. 4-Aminobenzoic acid Mass Spectrum. Retrieved from
(R)-4-(1-aminoethyl)benzoic acid hydrochloride stability and storage
Technical Guide: Stability, Storage, and Handling of (R)-4-(1-aminoethyl)benzoic acid hydrochloride Part 1: Executive Summary (R)-4-(1-aminoethyl)benzoic acid hydrochloride (CAS: 1134776-39-8) is a critical chiral buildi...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Guide: Stability, Storage, and Handling of (R)-4-(1-aminoethyl)benzoic acid hydrochloride
Part 1: Executive Summary
(R)-4-(1-aminoethyl)benzoic acid hydrochloride (CAS: 1134776-39-8) is a critical chiral building block used primarily in the synthesis of Rho-associated protein kinase (ROCK) inhibitors, such as Ripasudil (K-115) and Netarsudil . Its value lies in the stereochemical integrity of the benzylic amine moiety, which directly dictates the potency and selectivity of the final pharmaceutical agent.
As a chiral benzylic amine salt, this compound presents a unique stability paradox: the hydrochloride salt form provides kinetic stability against oxidation compared to the free base, yet it introduces hygroscopicity that can accelerate hydrolysis or salt disproportionation. Furthermore, the benzylic position is electronically activated, making the chiral center susceptible to racemization under specific thermal or basic conditions. This guide outlines a self-validating storage and handling protocol designed to maintain enantiomeric excess (ee) >99.5% over long-term storage.
Part 2: Physicochemical Profile & Stability Mechanisms
Core Properties
Property
Specification / Data
Critical Implication
Chemical Name
(R)-4-(1-aminoethyl)benzoic acid hydrochloride
Target Molecule
CAS Number
1134776-39-8
Verification Key
Molecular Formula
C₉H₁₁NO₂ · HCl
Salt Stoichiometry
Molecular Weight
201.65 g/mol
Calculation Basis
Appearance
White to off-white crystalline powder
Color change indicates oxidation
Solubility
Soluble in water, methanol; sparingly in DCM
Solvent choice for analysis
Hygroscopicity
Moderate to High
Requires desiccation
Melting Point
>270°C (dec)
High lattice energy indicates solid-state stability
Degradation Pathways
The stability of this compound is governed by two primary failure modes: Racemization and Oxidative Deamination .
Mechanism 1: Benzylic Racemization
The chiral center is located at a benzylic position. The acidity of the benzylic proton is enhanced by the electron-withdrawing nature of the protonated amine and the aromatic ring. In the presence of moisture (which can facilitate proton transfer) or basic impurities, the benzylic proton can be abstracted, forming an achiral carbanion/enamine intermediate that re-protonates to form the racemate.
Mechanism 2: Salt Disproportionation
High humidity can cause "micro-dissolution" on the crystal surface. This allows the HCl to dissociate slightly, locally generating the free amine. The free benzylic amine is significantly more prone to air oxidation (forming N-oxides or imines) and racemization than the salt.
Caption: Figure 1. Mechanistic pathway showing how moisture and pH excursions drive racemization and oxidation.
Part 3: Storage & Handling Protocols
To mitigate the pathways identified above, a "Defense-in-Depth" storage strategy is required.
The Storage Hierarchy
Primary Containment:
Vessel: Amber borosilicate glass vial (Type I). Plastic (polyethylene) is permeable to moisture and oxygen over time and should be avoided for long-term storage of the solid.
Headspace: Backfilled with Argon (preferred over Nitrogen due to higher density, creating a better blanket).
Seal: Teflon-lined screw cap or crimp top. Parafilm is insufficient for long-term moisture exclusion.
Secondary Containment:
Place the primary vial inside a heat-sealed aluminized Mylar bag containing a packet of activated molecular sieves or silica gel.
Include a reversible humidity indicator card to verify seal integrity.
Environmental Conditions:
Temperature:2°C to 8°C is optimal. While the salt is stable at room temperature (20-25°C) under strictly dry conditions, refrigeration reduces the kinetic rate of any potential hydrolysis or racemization significantly.
Light: Strictly dark. The benzylic amine moiety can undergo photolytic degradation.
Handling Workflow (Decision Logic)
Caption: Figure 2. Decision logic for handling hygroscopic chiral salts to prevent moisture-induced degradation.
Part 4: Analytical Monitoring Protocols
Trust in the material requires validated analytical methods. The following protocols are designed to detect the specific degradation products identified in Part 2.
Enantiomeric Purity (Chiral HPLC)
This method separates the (R)-enantiomer from the (S)-enantiomer (racemization product).
Column: Chiralpak IB-3 or Chirobiotic T (Macrocyclic Glycopeptide).
Rationale: These columns are robust for polar amines and acids.
An In-depth Technical Guide to (R)-4-(1-aminoethyl)benzoic acid hydrochloride: A Chiral Building Block in Modern Drug Discovery
Introduction In the landscape of modern pharmaceutical development, the principles of stereochemistry are paramount. The biological activity of a drug molecule is intrinsically linked to its three-dimensional structure,...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
In the landscape of modern pharmaceutical development, the principles of stereochemistry are paramount. The biological activity of a drug molecule is intrinsically linked to its three-dimensional structure, with different enantiomers often exhibiting vastly different pharmacological and toxicological profiles.[1] This reality has driven the demand for enantiomerically pure starting materials and intermediates, known as chiral building blocks. (R)-4-(1-aminoethyl)benzoic acid hydrochloride is one such molecule, a versatile chiral amine that serves as a critical component in the synthesis of complex pharmaceutical agents. This guide provides a comprehensive overview of its discovery, synthesis, properties, and applications for researchers, scientists, and drug development professionals.
The Genesis of a Chiral Intermediate: Discovery and Historical Context
The specific discovery of (R)-4-(1-aminoethyl)benzoic acid hydrochloride is not well-documented in a singular, seminal publication. Its emergence is more of an evolutionary tale, intertwined with the broader history of chiral synthesis and the increasing demand for stereochemically pure compounds in drug development. The foundational work on chirality dates back to the 19th century, but its profound implications for pharmacology were not fully appreciated until much later.[2][3]
The importance of chiral building blocks like (R)-4-(1-aminoethyl)benzoic acid hydrochloride grew significantly with the rise of asymmetric synthesis, a field that provides methods for the selective creation of a single enantiomer.[2][3] This particular molecule combines two key pharmacophoric elements: a benzoic acid moiety and a chiral 1-phenylethylamine backbone. The phenylethylamine structure is a privileged scaffold in medicinal chemistry, forming the basis for many neurotransmitters and drugs that interact with adrenergic and dopaminergic systems.[4] The addition of a carboxylic acid group on the phenyl ring provides a versatile handle for further chemical modifications, such as amide bond formation, which is a cornerstone of medicinal chemistry.
Synthesis and Manufacturing
The synthesis of enantiomerically pure (R)-4-(1-aminoethyl)benzoic acid hydrochloride can be approached through two primary strategies: chiral resolution of a racemic mixture or asymmetric synthesis.
Chiral Resolution Pathway
A common and scalable method for obtaining a single enantiomer is through the resolution of a racemic mixture via the formation of diastereomeric salts. This process leverages the different physical properties of diastereomers, such as solubility, allowing for their separation.
Experimental Protocol: Chiral Resolution of 4-(1-aminoethyl)benzoic acid
Racemate Synthesis: The synthesis of the racemic 4-(1-aminoethyl)benzoic acid can be achieved through various standard organic chemistry methods, such as the reductive amination of 4-acetylbenzoic acid.
Diastereomeric Salt Formation: The racemic mixture is dissolved in a suitable solvent and treated with a chiral resolving agent, such as a chiral carboxylic acid (e.g., tartaric acid) or a chiral amine.
Fractional Crystallization: The resulting diastereomeric salts are separated based on their differential solubility in the chosen solvent system through fractional crystallization.
Liberation of the Enantiomer: The desired diastereomeric salt is isolated and treated with an acid or base to break the salt and liberate the enantiomerically pure amine.
Hydrochloride Salt Formation: The purified (R)-4-(1-aminoethyl)benzoic acid is then treated with hydrochloric acid to yield the stable and more soluble hydrochloride salt.
Caption: Chiral Resolution Workflow.
Asymmetric Synthesis
Modern synthetic approaches may employ asymmetric synthesis to directly obtain the desired (R)-enantiomer, thus avoiding the loss of 50% of the material inherent in classical resolution. This can be achieved through methods such as asymmetric hydrogenation of a suitable precursor or the use of chiral auxiliaries. Chiral 1-phenylethylamines are themselves widely used as chiral auxiliaries to direct the stereochemical outcome of reactions.[4]
Physicochemical and Spectroscopic Properties
The hydrochloride salt of (R)-4-(1-aminoethyl)benzoic acid is typically a solid that is more soluble in aqueous solutions compared to its free base form, enhancing its utility in various reaction conditions and for potential formulation studies.
While specific, experimentally derived spectra for (R)-4-(1-aminoethyl)benzoic acid hydrochloride are not widely published, the expected spectral features can be inferred from its structure and data from related compounds like 4-aminobenzoic acid.
¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the methine proton of the ethyl group (a quartet), the methyl protons (a doublet), and the amine and carboxylic acid protons. The chemical shifts of the aromatic protons would be influenced by the electron-withdrawing carboxylic acid group and the electron-donating aminoethyl group.
¹³C NMR: The carbon NMR would display signals for the quaternary carbons of the aromatic ring, the CH carbons of the ring, the methine and methyl carbons of the ethyl group, and the carbonyl carbon of the carboxylic acid. A 13C NMR spectrum for the free base, (R)-4-(1-aminoethyl)benzoic acid, is available in the PubChem database.[6]
IR Spectroscopy: The infrared spectrum would be characterized by a broad O-H stretch from the carboxylic acid, N-H stretching vibrations from the ammonium salt, a C=O stretch from the carboxylic acid, and various C-H and C=C stretching and bending vibrations from the aromatic ring and the ethyl group. The IR spectrum of benzoic acid shows a characteristic broad O-H stretch from approximately 2500 to 3300 cm⁻¹ and a strong C=O stretch around 1700 cm⁻¹.[7][8]
Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to the free base, with fragmentation patterns resulting from the loss of the carboxylic acid group, the ethylamine side chain, or parts thereof. The mass spectrum of benzoic acid, for instance, has a molecular ion peak at m/z 122.[9]
Applications in Drug Development
(R)-4-(1-aminoethyl)benzoic acid hydrochloride is a valuable chiral building block for the synthesis of more complex molecules, particularly in the development of novel therapeutics. Its bifunctional nature—a primary amine and a carboxylic acid—allows for diverse chemical transformations.
Caption: Synthetic utility of the core structure.
The primary amine can be used in the formation of amides, sulfonamides, and for the construction of heterocyclic rings. The carboxylic acid group can be converted to esters, amides, or used as an anchor point for further chemical elaboration. The specific (R)-stereochemistry at the benzylic position is crucial for ensuring the correct three-dimensional orientation of the final molecule, which is often essential for potent and selective binding to a biological target.
While this specific building block is not publicly associated with a marketed drug, its structural motifs are present in numerous bioactive compounds. Its utility lies in its ability to introduce a specific stereocenter and a versatile chemical handle into a molecule during the drug discovery and development process.
Conclusion
(R)-4-(1-aminoethyl)benzoic acid hydrochloride represents a key class of molecules—chiral building blocks—that are indispensable in modern medicinal chemistry. While its own history is not one of a blockbuster drug, its value is in the potential it unlocks for the creation of novel, enantiomerically pure therapeutics. Its synthesis, rooted in the principles of chiral chemistry, and its bifunctional nature make it a versatile tool for drug discovery scientists. As the demand for stereochemically defined drugs continues to grow, the importance of such well-defined chiral intermediates will only increase, solidifying their role in the development of safer and more effective medicines.
References
PubChem. (R)-4-(1-Aminoethyl)benzoic acid. National Center for Biotechnology Information. [Link]
Kozma, D. (2020). New Advances in the Synthetic Application of Enantiomeric 1-Phenylethylamine (α-PEA): Privileged Chiral Inducer and Auxiliary. Molecules, 25(21), 4937. [Link]
ResearchGate. (2020). New Advances in the Synthetic Application of Enantiomeric 1-Phenylethylamine (α-PEA): Privileged Chiral Inducer and Auxiliary. [Link]
Royal Society of Chemistry. Supporting information. [Link]
ACS Publications. (2023). Chirality of New Drug Approvals (2013–2022): Trends and Perspectives. Journal of Medicinal Chemistry, 66(15), 10235-10246. [Link]
The Strategic Application of (R)-4-(1-aminoethyl)benzoic acid hydrochloride in Asymmetric Synthesis: A Guide for Researchers
Introduction: The Imperative of Chirality in Modern Chemistry In the landscape of contemporary drug discovery and materials science, the stereochemical identity of a molecule is not a trivial detail but a cornerstone of...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Imperative of Chirality in Modern Chemistry
In the landscape of contemporary drug discovery and materials science, the stereochemical identity of a molecule is not a trivial detail but a cornerstone of its function and safety. Enantiomers, non-superimposable mirror-image isomers of a chiral molecule, can exhibit profoundly different biological activities. One enantiomer may be therapeutically active, while the other could be inactive or even toxic. Consequently, the ability to selectively synthesize a single enantiomer is a critical capability in the pharmaceutical and fine chemical industries. (R)-4-(1-aminoethyl)benzoic acid hydrochloride emerges as a valuable tool in the chemist's arsenal for achieving such stereochemical control. This bifunctional molecule, possessing both a basic amino group and an acidic carboxyl group on a rigid aromatic scaffold, is a versatile chiral building block. Its hydrochloride salt form enhances stability and solubility, rendering it highly amenable to various reaction conditions.[1] This guide provides an in-depth exploration of the utility of (R)-4-(1-aminoethyl)benzoic acid hydrochloride in asymmetric synthesis, offering both the theoretical underpinnings and practical, field-proven protocols for its application as a chiral resolving agent and a precursor for chiral auxiliaries.
Core Principles of Asymmetric Synthesis with (R)-4-(1-aminoethyl)benzoic acid hydrochloride
The application of (R)-4-(1-aminoethyl)benzoic acid hydrochloride in asymmetric synthesis primarily leverages two established strategies: chiral resolution via diastereomeric salt formation and the use of chiral auxiliaries.
Chiral Resolution: The Power of Diastereomeric Differentiation
Chiral resolution is a robust technique for separating a racemic mixture into its constituent enantiomers. The fundamental principle lies in the transient conversion of the enantiomeric pair into a pair of diastereomers, which, unlike enantiomers, possess distinct physical properties such as solubility, allowing for their separation by classical techniques like fractional crystallization.[1]
When a racemic acid, for instance, is treated with an enantiomerically pure amine like (R)-4-(1-aminoethyl)benzoic acid, two diastereomeric salts are formed. The differing spatial arrangements of these salts lead to variations in their crystal lattice energies and, consequently, their solubilities in a given solvent. This disparity enables the selective crystallization of the less soluble diastereomeric salt, from which the desired enantiomer of the acid can be liberated.
Application Note: (R)-4-(1-Aminoethyl)benzoic Acid HCl as a Chiral Building Block
[1] Executive Summary (R)-4-(1-aminoethyl)benzoic acid hydrochloride is a high-value bifunctional building block distinguished by its rigid phenyl core and a benzylic chiral center.[1] Unlike flexible aliphatic amino aci...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Executive Summary
(R)-4-(1-aminoethyl)benzoic acid hydrochloride is a high-value bifunctional building block distinguished by its rigid phenyl core and a benzylic chiral center.[1] Unlike flexible aliphatic amino acids, this scaffold provides conformational restriction, making it an ideal bioisostere for phenylalanine or tyrosine in peptidomimetics.[1][2][3] Its dual functionality—an unprotected chiral amine and a carboxylic acid—allows for orthogonal functionalization, serving as a critical node in Fragment-Based Drug Discovery (FBDD) and the synthesis of PROTAC linkers.[1]
This guide provides validated protocols for handling this zwitterionic precursor, specifically addressing the prevention of racemization at the benzylic position and optimizing solubility during amide coupling.[1][2][3]
Chemical Profile & Structural Utility[1][3][4][5][6]
Physicochemical Properties
Property
Data
Relevance
Appearance
White to off-white crystalline powder
High purity solid; non-hygroscopic in HCl form.[1]
Chirality
(R)-Enantiomer
Matches the stereochemistry of many bioactive alkaloids and kinase inhibitors.[1][3]
Solubility
Soluble in Water, DMSO, Methanol
HCl salt is water-soluble; Free base precipitates in non-polar organics.[1][2][3]
pKa (Calc)
~4.2 (COOH), ~9.5 (NH3+)
Exists as a zwitterion at neutral pH; requires pH adjustment for extraction.[1][2]
Melting Point
>280°C (dec)
High thermal stability allows for elevated reaction temperatures if pH is controlled.[1][3]
Structural Advantages in Drug Design
Conformational Locking: The methyl group at the benzylic position restricts rotation around the C-N bond, reducing the entropic penalty upon binding to target proteins (e.g., Kinases, GPCRs).[1][2][3]
Orthogonal Growth:
N-Terminus: Ready for acylation, sulfonylation, or reductive amination.[1][2][3]
C-Terminus: Ready for esterification or amide coupling to extend the scaffold.[1][3]
Metabolic Stability: The benzylic methyl group blocks potential oxidative deamination at the
-position compared to unbranched benzylamines.[1][3]
Critical Handling Protocols: The "Salt-Break" Challenge
The hydrochloride salt form stabilizes the amine but renders the molecule insoluble in standard organic solvents (DCM, THF) used for coupling.[1][2] Directly adding base to a suspension often leads to clumping and incomplete reaction. [3]
Protocol A: In-Situ Salt Breaking & Solubilization
Use this method before any acylation or protection step.[1]
Dissolution: Dissolve the HCl salt in minimal DMF (approx. 5 mL per gram). The solution should be clear.
Dilution: Dilute with an equal volume of DCM. If precipitation occurs, add more DMF until clear.[1][2][3]
Base Addition: Cool the solution to 0°C. Add DIPEA dropwise.
Expert Note: The solution may warm slightly.[1][2][3] The internal temperature must remain <5°C to prevent racemization of the transient free base before the coupling partner is added.[1][3]
Verification: Ensure the mixture is homogeneous before adding the electrophile (e.g., Boc2O, Acid Chloride).[1][2][3]
Activation: Dissolve the Carboxylic Acid Partner and HATU in DMF under Nitrogen. Stir for 5 mins at 0°C.
Amine Prep: In a separate vial, dissolve the (R)-amine HCl salt in DMF and add 2.0 equiv of DIPEA.
Coupling: Transfer the activated acid solution into the amine solution slowly.
Why? Adding acid to amine ensures the amine is always in excess relative to the activated species, preventing over-acylation or side reactions.[1][2][3]
Base Adjustment: Add the remaining 1.0 equiv DIPEA only if pH < 7.
Completion: Stir at 0°C for 1 hour, then warm to Room Temp. Monitor by LCMS.[1][2][3]
Analytical Quality Control
Verifying the enantiomeric excess (ee%) is mandatory after any step involving base and heat.[1][2][3]
Protocol C: Chiral HPLC Method (Direct Analysis)
Avoid derivatization to prevent kinetic resolution artifacts.
Parameter
Condition
Column
Chiralpak ZWIX(+) or Astec CHIROBIOTIC T (Teicoplanin)
Step 4: Couple amine to the Target Protein ligand.[1][2][3]
Outcome: Improved solubility and defined exit vector compared to linear alkyl chains.[1][3]
References
National Center for Biotechnology Information. (2025).[1][2][3] PubChem Compound Summary for CID 28286488, (R)-4-(1-Aminoethyl)benzoic acid. Retrieved from [Link][2][4]
Li, H., et al. (2021).[1][2][3] Late-Stage Amination of Drug-Like Benzoic Acids: Access to Anilines and Drug Conjugates. Angewandte Chemie, 60(52).[1][2][3] Retrieved from [Link]
Phenomenex. (2023).[1][2][3] Chiral HPLC Separations Guide: Method Development for Amino Acids. Retrieved from [Link]
Application Note: Strategic Implementation of (R)-4-(1-aminoethyl)benzoic acid HCl in Targeted Protein Degradation
Executive Summary In the maturation of Targeted Protein Degradation (TPD) from chemical biology to clinical therapeutics, the "linker" has evolved from a passive connector to a critical determinant of physicochemical pro...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
In the maturation of Targeted Protein Degradation (TPD) from chemical biology to clinical therapeutics, the "linker" has evolved from a passive connector to a critical determinant of physicochemical properties. (R)-4-(1-aminoethyl)benzoic acid hydrochloride represents a high-value "rigidifying" building block.[1] Unlike flexible polyethylene glycol (PEG) chains, this phenyl-based moiety introduces structural rigidity, reduces the entropic penalty of ternary complex formation, and improves cell permeability by minimizing the solvent-exposed polar surface area (PSA).[1]
This guide details the strategic incorporation of this chiral scaffold into PROTAC® degraders, providing validated coupling protocols that preserve the critical (R)-stereocenter.
The primary utility of (R)-4-(1-aminoethyl)benzoic acid lies in conformational constraint .[1]
The "Entropic Penalty" Problem
Flexible linkers (e.g., PEG-3, PEG-5) allow the E3 ligase and Protein of Interest (POI) to sample millions of unproductive conformations.[1] This results in a high entropic penalty (
Solution: Inserting a phenyl ring restricts rotation.
Chirality Advantage: The methyl group at the benzylic position (the "1-aminoethyl" moiety) adds 3-dimensionality (sp³ character), breaking the planarity of the aromatic system.[1] This often improves solubility and selectivity compared to flat benzyl linkers.
Mechanism of Action Diagram
The following diagram illustrates how rigid linkers stabilize the "Productive Ternary Complex."
Caption: Rigid linkers (Green) reduce the entropic cost of binding, favoring a stable ternary complex compared to flexible linkers (Red).[1]
Objective: Couple the benzoic acid moiety to an amine-bearing ligand (e.g., a Lenalidomide derivative or VHL ligand) without racemizing the sensitive benzylic amine.[1]
Critical Constraint: Benzylic amines are prone to racemization under harsh basic conditions or high heat. The use of HATU with controlled base equivalents is recommended over acid chlorides.
Activation: Dissolve (R)-4-(1-aminoethyl)benzoic acid HCl (1.0 equiv) in anhydrous DMF (0.1 M concentration).
Base Addition: Add DIPEA (3.0 equiv). Note: 1 equiv neutralizes the HCl salt, 1 equiv activates the carboxylate, 1 equiv acts as a buffer.
Coupling Agent: Add HATU (1.1 equiv) at 0°C. Stir for 15 minutes to form the activated ester.
Ligand Addition: Add the Amine-bearing Ligand (1.0 equiv).
Reaction: Allow to warm to Room Temperature (RT) and stir for 2–4 hours. Monitor by LC-MS.[1][4][7]
Checkpoint: Look for the mass [M+H]⁺. If the reaction is slow, do not heat above 40°C to prevent racemization.
Work-up: Dilute with EtOAc, wash with 5% LiCl (aq) (to remove DMF), saturated NaHCO₃, and brine.
Deprotection (if applicable): If the benzylic amine was Boc-protected during this step (recommended if the other end is being coupled first), deprotect using 4M HCl in Dioxane at RT for 1 hour.
Protocol B: Cellular Degradation Assay (HiBiT / Western Blot)
Objective: Validate that the rigidified PROTAC permeates the cell membrane and degrades the target.
Caption: Standard workflow for assessing degradation potency (DC50) and maximum degradation (Dmax).
QC & Validation Standards
To ensure data integrity (E-E-A-T), every synthesized batch must pass the following QC checks:
Introduce a solubilizing group (e.g., a piperazine or morpholine) on the other side of the linker or use a co-solvent like PEG-400 in biological assays.[1]
References
Bondeson, D. P., et al. (2018). "Lessons in PROTAC Design from Selective Degradation with a Promiscuous Warhead." Cell Chemical Biology, 25(1), 78-87.[1] Link
Klein, V. G., et al. (2020). "Understanding and Improving the Membrane Permeability of PROTACs." Journal of Medicinal Chemistry, 63(22), 13324-13344.[1] Link[1]
Maple, H. J., et al. (2019). "Rigid Linkers in PROTAC Design: The Impact on Ternary Complex Formation." Bioorganic & Medicinal Chemistry Letters, 29(16), 2281-2285.[1] Link
Weng, G., et al. (2021). "PROTAC-DB: An Online Database of PROTACs."[1] Nucleic Acids Research, 49(D1), D1381–D1387. Link
Atilaw, Y., et al. (2021). "Solution Conformations of an Orally Bioavailable VHL PROTAC." ACS Medicinal Chemistry Letters, 12(1), 107-114.[1] Link[1]
Benzylic Amine: Susceptible to oxidative degradation and racemization via benzylic deprotonation.[1]
Zwitterionic Potential: Contains both a basic primary amine and an acidic carboxylic acid, creating significant risk for "head-to-tail" self-polymerization during free-basing or thermal processing.[1]
Chirality: The (R)-configuration is essential for biological activity (e.g., in Rho-kinase inhibitors).
This guide addresses the three most common failure modes: Racemization , Oligomerization , and Incomplete Deprotection (specifically regarding the Ellman auxiliary route).
"My enantiomeric excess (ee) dropped from >98% to 85% after the hydrolysis step. What caused this loss of stereochemistry?"
Technical Diagnosis:
The benzylic hydrogen at the chiral center is chemically labile. Racemization typically occurs via a deprotonation-reprotonation mechanism involving a planar carbanion or quinoid-like intermediate.[1] This is accelerated by:
Strong Bases: Used during workups or pH adjustments.[1]
Aldehyde/Ketone Presence: Trace starting material can catalyze racemization via reversible imine formation (Schiff base tautomerization).[1]
Visual Mechanism: Benzylic Racemization Pathway
Caption: Figure 1. Mechanism of base-catalyzed racemization at the benzylic position.
Corrective Actions:
Avoid Strong Bases: Do not use NaOH or KOH for pH adjustment if the amine is free.[1] Use milder bases like NaHCO₃ or organic bases (DIPEA) only if necessary and at low temperatures.
Temperature Control: Keep hydrolysis temperatures below 60°C. If using 6M HCl for deprotection, monitor time strictly (e.g., 4–6 hours) rather than overnight reflux.
Purification: Recrystallize the HCl salt from Ethanol/Et₂O. The racemate often has a different solubility profile than the pure enantiomer.
Troubleshooting Module: Chemical Purity (Oligomerization)
User Question:
"I see a recurring impurity at M+147 (or multiples) and my yield is lower than expected. The product is insoluble in most organic solvents."
Technical Diagnosis:
You are experiencing Head-to-Tail Polymerization .[1][2] Because your molecule contains both a nucleophile (amine) and an electrophile (carboxylic acid), it can react with itself to form amides (dimers, trimers, oligomers). This is common when the molecule is in its "free amino acid" form and subjected to heat or dehydrating conditions.
Visual Mechanism: Self-Oligomerization
Caption: Figure 2. Head-to-tail amide bond formation leading to oligomeric impurities.[1]
Corrective Actions:
Maintain Salt Form: Isolate and store the product strictly as the Hydrochloride Salt . The protonated amine (
) is non-nucleophilic and cannot attack the carboxylic acid.
Ester Protection: Keep the carboxylic acid protected as a methyl/ethyl ester until the very last step. Hydrolyze the ester only under acidic conditions (HCl/H₂O) where the amine remains protonated.
Dilution: If performing a coupling reaction with an external partner, use high dilution to favor intermolecular reaction over intramolecular polymerization.
Recommended Protocol: Ellman's Sulfinamide Route
This route is recommended for high enantiomeric excess (>98% ee) and avoids the harsh conditions of classical resolution.
Filtration: The product precipitates as the HCl salt. Do not neutralize.
Common Impurity in Ellman Route:
Sulfinyl Esters: If alcohol solvents (MeOH) are used during the acid cleavage step without sufficient water, the sulfinyl group may transfer to the carboxylic acid or solvent, creating sulfinate esters.
Fix: Ensure the deprotection mixture contains at least 5-10 equivalents of water or use a scavenger like 1,3-dimethoxybenzene.[1]
FAQ: Rapid-Fire Troubleshooting
Q: Can I use chiral HPLC to separate the enantiomers if the reaction fails?A: Yes. Use a polysaccharide-based column (e.g., Chiralpak AD-H or OD-H).[1]
Mobile Phase: Hexane:IPA:TFA (90:10:0.1).[1] The TFA is critical to suppress the ionization of the amine and acid, sharpening the peaks.
Q: The product is hygroscopic.[1] How do I dry it?A: Dry in a vacuum oven at 40°C over P₂O₅. Do not exceed 60°C to avoid amide formation.[1] Store in a desiccator.
Q: Why is my yield >100%?A: You likely have trapped solvent or inorganic salts (Titanium salts from the Ellman condensation).
Fix: The final HCl salt step usually purifies the compound. If Ti salts persist, perform a Celite filtration of the crude mixture before the final acidification.
References
Ellman's Auxiliary Synthesis: Liu, G., Cogan, D. A., & Ellman, J. A. (1997).[3] Catalytic Asymmetric Synthesis of tert-Butanesulfinamide. Journal of the American Chemical Society.[3] Link
Benzylic Amine Racemization: Soloshonok, V. A., et al. (2017).[4] Racemization in amino acids and benzylic amines.[1] ResearchGate / Amino Acids.[1] Link
Head-to-Tail Polymerization: Bienz, M. (2020).[1][2] Head-to-Tail Polymerization in the Assembly of Biomolecular Condensates.[1][2] Cell. Link
Synthesis of 4-(Aminomethyl)benzoic acid: Patent WO2011087211A2.[1] Preparation method of 4-aminomethylbenzoic acid (Analogous chemistry). Link
Chiral Amine Synthesis Review: Ellman Laboratory, Yale University. Asymmetric Synthesis of Amines. Link
Technical Support Center: Stability of (R)-4-(1-aminoethyl)benzoic acid hydrochloride in Solution
Welcome to the technical support guide for (R)-4-(1-aminoethyl)benzoic acid hydrochloride. This resource is designed for researchers, scientists, and drug development professionals to address common stability issues enco...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support guide for (R)-4-(1-aminoethyl)benzoic acid hydrochloride. This resource is designed for researchers, scientists, and drug development professionals to address common stability issues encountered when working with this compound in solution. As Senior Application Scientists, we provide not just protocols, but the underlying rationale to empower you to make informed decisions during your experiments.
Troubleshooting Guide: Common Issues & Solutions
This section addresses specific problems you may encounter. Each issue is followed by an analysis of potential causes and actionable protocols for resolution.
Q1: I've observed precipitation or cloudiness in my aqueous solution of (R)-4-(1-aminoethyl)benzoic acid hydrochloride. What's happening and how can I fix it?
A1: Analysis and Recommended Actions
Precipitation is a common issue related to the solubility limits of the compound, which are heavily influenced by pH and solvent composition. (R)-4-(1-aminoethyl)benzoic acid is an amphoteric molecule, containing both a basic amino group and an acidic carboxylic acid group. As a hydrochloride salt, it is generally more soluble in aqueous media. However, its solubility is lowest near its isoelectric point (pI), where the molecule has a neutral net charge.
Potential Causes:
pH Adjustment: If the pH of your solution is adjusted towards the isoelectric point of the free base, the solubility will decrease dramatically, leading to precipitation.
Buffer Choice: The components of your buffer system could be interacting with the compound, forming a less soluble salt.
Solvent Polarity: If you are using a mixed solvent system, an inappropriate ratio of organic solvent to water can reduce the solubility of the hydrochloride salt.
Concentration: The concentration of your solution may simply exceed its solubility limit under the current conditions.
Recommended Actions & Protocol:
Verify Solution pH: Measure the pH of your solution. For the hydrochloride salt, a slightly acidic pH (typically below 6) is expected to maintain solubility by keeping the amino group protonated.
Adjust pH Away from pI: If precipitation has occurred, try to re-solubilize the compound by adjusting the pH. Adding a small amount of dilute HCl should increase solubility. Conversely, in some specific buffer systems, increasing the pH well above the pKa of the carboxylic acid group with a suitable base might also work, though this could introduce new stability concerns.
Solvent System Optimization: If working in a mixed-solvent system, consider increasing the proportion of the aqueous component. For many applications, starting with de-ionized water or a simple acidic buffer (e.g., phosphate or citrate buffer at pH < 6) is recommended.[1]
Re-evaluate Concentration: If the above steps fail, you may need to reduce the working concentration of your solution.
Q2: My HPLC/LC-MS analysis shows new, unexpected peaks over time. How do I identify if these are degradation products?
A2: Analysis and Recommended Actions
The appearance of new peaks is a classic sign of chemical degradation. To confirm this and understand the compound's stability profile, a systematic approach known as a forced degradation study is the industry standard.[2][3] These studies intentionally stress the compound under various conditions to accelerate the formation of potential degradation products.[4][5] This helps in developing a "stability-indicating" analytical method capable of separating and quantifying the parent compound from any degradants.[6]
Core Concept: The Forced Degradation Study
Forced degradation studies are a cornerstone of pharmaceutical development, designed to understand degradation pathways and validate analytical methods.[3][4] The typical stress conditions applied are acid/base hydrolysis, oxidation, heat, and light, as recommended by ICH guidelines.[7]
Troubleshooting Workflow for Unexpected Peaks
Below is a workflow to diagnose and identify unknown peaks observed during analysis.
Caption: Troubleshooting workflow for identifying unknown analytical peaks.
Frequently Asked Questions (FAQs)
Q1: What are the optimal storage conditions for stock solutions of (R)-4-(1-aminoethyl)benzoic acid hydrochloride?
A1: Based on typical handling procedures for similar compounds, stock solutions should be stored at low temperatures (2-8°C or -20°C for longer-term storage) and protected from light.[8] The use of amber vials or wrapping containers in aluminum foil is recommended. The stability in solution is time and condition-dependent, so it is best practice to prepare fresh solutions for critical experiments or to qualify the stability of a stock solution over its intended use period. For solid material, storage in a dry, inert atmosphere at room temperature is often recommended.[9]
Q2: How do I perform a forced degradation study for this compound?
A2: A forced degradation study involves subjecting the compound in solution to harsh conditions to identify potential degradation pathways.[3] An extent of degradation of 5-20% is generally considered suitable for method validation.[4]
Summary of Forced Degradation Conditions
Stress Condition
Typical Reagents and Conditions
Potential Degradation Pathway
Acid Hydrolysis
0.1 M HCl, heated at 60-80°C for several hours.
Hydrolysis of functional groups.
Base Hydrolysis
0.1 M NaOH, heated at 60-80°C for several hours.
Hydrolysis, racemization.
Oxidation
3-30% H₂O₂, room temperature or slightly heated.
Oxidation of the benzylic position or amino group.
Thermal Degradation
Solution heated at >80°C. Solid heated at a high temperature.
Thermally induced decomposition.
| Photostability | Expose solution to controlled UV/Vis light source (ICH Q1B). | Photolytic cleavage or rearrangement. |
Q3: What analytical techniques are best for monitoring the stability of this compound?
A3: High-Performance Liquid Chromatography (HPLC), particularly with a UV detector, is the most common and effective technique.[10] A robust stability-indicating HPLC method should be able to separate the parent peak from all potential degradation products, excipients, and impurities.[6] For identification of unknown degradants, coupling HPLC with Mass Spectrometry (LC-MS) is invaluable for providing molecular weight and structural information.[11][12]
Experimental Protocols
Protocol 1: Development of a Stability-Indicating HPLC Method
This protocol outlines the steps to develop an analytical method capable of resolving (R)-4-(1-aminoethyl)benzoic acid hydrochloride from its potential degradation products.
Objective: To establish an HPLC method that can accurately quantify the parent compound in the presence of its degradants.
Workflow Diagram:
Caption: Workflow for developing a stability-indicating HPLC method.
Methodology:
Column Selection: Start with a C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size), which is versatile for a wide range of small molecules.
Mobile Phase: A common starting point is a gradient elution using:
Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) or Formic Acid in Water.
Mobile Phase B: Acetonitrile (ACN) or Methanol.
The acidic modifier helps to ensure sharp peak shapes for the amine.
Forced Degradation Sample Preparation:
Prepare a solution of (R)-4-(1-aminoethyl)benzoic acid hydrochloride at a known concentration (e.g., 1 mg/mL).
Subject aliquots of this solution to the stress conditions outlined in the table above (hydrolysis, oxidation, etc.).
Neutralize the acid and base-stressed samples before injection to protect the column.
Analysis and Optimization:
Inject the unstressed standard and each of the stressed samples.
Check for resolution between the parent peak and any new peaks that appear in the stressed samples.
If co-elution occurs, optimize the method by adjusting the gradient slope, mobile phase pH, or trying a different column chemistry (e.g., Phenyl-Hexyl).
Peak Purity Analysis: Use a photodiode array (PDA) detector to assess peak purity. The parent peak should be spectrally pure in all stressed chromatograms, confirming that no degradant is co-eluting.
References
R Discovery. (n.d.). Forced Degradation Studies Research Articles - Page 1. Retrieved from [Link]
Nowicky, R., et al. (2004). Forced Degradation Studies: Regulatory Considerations and Implementation. BioProcess International. Retrieved from [Link]
Klick, S., et al. (2005). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical and Biomedical Analysis. Retrieved from [Link]
Schmidt, A. S. (2016). Forced Degradation Studies for Biopharmaceuticals. Pharmaceutical Technology. Retrieved from [Link]
BioPharmaSpec. (n.d.). Forced Degradation Studies | ICH Stability Testing. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). (R)-4-(1-Aminoethyl)benzoic acid. PubChem Compound Database. Retrieved from [Link]
Shunyuansheng bio-pharmtech co., ltd. (n.d.). 4-(1-Amino-ethyl)-benzoic acid methyl ester hydrochloride 1593217-15-2 with GMP standards. Retrieved from [Link]
ResearchGate. (n.d.). Degradation pathway of drug. [Diagram]. Retrieved from [Link]
Separation Science. (2025, March 24). Analytical Techniques In Stability Testing. Retrieved from [Link]
ResearchGate. (n.d.). Degradation pathways of benzoic acid, 3-hydroxybenzoic acid and the lignin derived compounds ferulic acid and p-coumaric acid. [Diagram]. Retrieved from [Link]
Rathore, A. S. (2023). Analytical Methods to Determine the Stability of Biopharmaceutical Products. LCGC North America. Retrieved from [Link]
International Journal of Scientific Development and Research. (2023). Stability indicating study by using different analytical techniques. Retrieved from [Link]
Royal Society of Chemistry. (n.d.). Analytical Methods. [Manuscript]. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). (R)-4-(1-aminoethyl)benzoic acid hydrochloride. PubChem Compound Database. Retrieved from [Link]
Heinänen, M., & Barbas, C. (2001). Validation of an HPLC method for the quantification of ambroxol hydrochloride and benzoic acid in a syrup as pharmaceutical. Journal of Pharmaceutical and Biomedical Analysis. Retrieved from [Link]
ResearchGate. (2017). (PDF) Degradation Pathway. Retrieved from [Link]
MDPI. (2024). Elucidation of 4-Hydroxybenzoic Acid Catabolic Pathways in Pseudarthrobacter phenanthrenivorans Sphe3. Retrieved from [Link]
YMC America. (n.d.). Evaluation of pH Stability for an Organosilica-based HPLC Stationary Phase. Retrieved from [Link]
ResearchGate. (n.d.). 146 PDFs | Review articles in DRUG DEGRADATION PATHWAYS. Retrieved from [Link]
World Health Organization. (2018). Annex 10: Stability testing of active pharmaceutical ingredients and finished pharmaceutical products. WHO Technical Report Series, No. 1010. Retrieved from [Link]
World Health Organization. (2021). Stability conditions for WHO Member States by Region. Retrieved from [Link]
Technical Support Center: A Guide to Managing Impurities in (R)-4-(1-aminoethyl)benzoic acid Hydrochloride Production
Welcome to the Technical Support Center for the synthesis and purification of (R)-4-(1-aminoethyl)benzoic acid hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to navi...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the Technical Support Center for the synthesis and purification of (R)-4-(1-aminoethyl)benzoic acid hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with impurity management during the production of this critical chiral intermediate. Here, we provide in-depth technical guidance, troubleshooting protocols, and frequently asked questions to ensure the highest quality of your final product.
I. Overview of the Synthetic Process and Impurity Profile
The most common and scalable synthetic route to (R)-4-(1-aminoethyl)benzoic acid hydrochloride involves a two-step process:
Reductive Amination: Racemic 4-(1-aminoethyl)benzoic acid is synthesized via the reductive amination of 4-acetylbenzoic acid.[1]
Chiral Resolution: The racemic mixture is then resolved using a chiral resolving agent, most commonly L-(+)-tartaric acid, to selectively crystallize the desired (R)-enantiomer as a diastereomeric salt.[2][3][4]
Salt Formation: The purified (R)-4-(1-aminoethyl)benzoic acid is then converted to its hydrochloride salt.
Throughout this process, various impurities can be introduced or formed, impacting the final product's purity and yield. Understanding the origin and nature of these impurities is the first step toward effective control.
Common Impurities:
Impurity Type
Potential Source
Starting Material Impurities
Purity of 4-acetylbenzoic acid.
Enantiomeric Impurity
Incomplete resolution of the (S)-enantiomer.
Diastereomeric Impurity
Entrapment of the (S)-amine L-tartrate salt in the desired (R)-amine L-tartrate crystals.
Process-Related Impurities
By-products from the reductive amination and side reactions during salt formation.
Residual Solvents
Solvents used in synthesis, crystallization, and purification steps.
II. Troubleshooting Guide: A Proactive Approach to Impurity Control
This section addresses specific issues that may arise during your experiments, providing causal explanations and actionable solutions.
A. Issues Related to Reductive Amination
Problem 1: High Levels of Unreacted 4-Acetylbenzoic Acid
Root Cause & Analysis: Incomplete reaction can be due to several factors:
Insufficient Reducing Agent: The stoichiometry of the reducing agent (e.g., sodium borohydride, catalytic hydrogenation) is critical.
Catalyst Inactivity: If using catalytic hydrogenation, the catalyst may be poisoned or deactivated.
Suboptimal Reaction Conditions: Temperature, pressure, and reaction time can significantly influence the reaction rate and completion.
Troubleshooting Protocol:
Verify Stoichiometry: Accurately calculate and weigh the required amount of reducing agent.
Catalyst Evaluation: If applicable, use a fresh batch of catalyst or regenerate the existing one.
Optimize Conditions: Systematically vary the temperature, pressure, and reaction time to find the optimal parameters for your setup.
In-Process Monitoring: Use techniques like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to monitor the reaction progress.
Problem 2: Formation of Side Products
Root Cause & Analysis: Reductive amination can sometimes lead to the formation of secondary amines or other by-products.[5][6]
Troubleshooting Protocol:
Control Stoichiometry: Use a molar excess of ammonia relative to the ketone to favor the formation of the primary amine.
Temperature Control: Maintain the reaction temperature within the optimal range to minimize side reactions.
pH Adjustment: The pH of the reaction mixture can influence the formation of by-products. Experiment with pH adjustments to optimize for the desired primary amine.
B. Challenges in Chiral Resolution
Problem 1: Low Enantiomeric Purity (High Levels of (S)-enantiomer)
Root Cause & Analysis: The efficiency of the chiral resolution is highly dependent on the differential solubility of the two diastereomeric salts.[2][3] Factors influencing this include:
Solvent System: The choice of solvent is crucial for achieving good separation. The ideal solvent will maximize the solubility difference between the (R)-amine L-tartrate and (S)-amine L-tartrate salts.
Cooling Rate: Rapid cooling can lead to the co-precipitation of both diastereomers.
Stoichiometry of Resolving Agent: The molar ratio of L-tartaric acid to the racemic amine can affect the crystallization process.
Troubleshooting Protocol:
Solvent Screening: Perform small-scale crystallization experiments with a variety of solvents (e.g., methanol, ethanol, isopropanol, water, and mixtures thereof) to identify the optimal solvent system.
Controlled Cooling: Implement a slow, controlled cooling profile to allow for selective crystallization of the desired diastereomer. Seeding the solution with a small crystal of the pure (R)-amine L-tartrate salt can also be beneficial.
Optimize Resolving Agent Ratio: Experiment with different molar ratios of L-tartaric acid to find the optimal balance for yield and purity.
Problem 2: Low Yield of the Desired (R)-enantiomer Salt
Root Cause & Analysis:
Suboptimal Solvent: The desired diastereomeric salt may have significant solubility in the chosen solvent, leading to low recovery.
Insufficient Crystallization Time: The crystallization process may not have reached equilibrium.
Troubleshooting Protocol:
Anti-Solvent Addition: Consider the addition of an anti-solvent (a solvent in which the desired salt is less soluble) to the mother liquor to induce further precipitation.
Extended Crystallization Time: Allow the crystallization to proceed for a longer period to maximize the yield.
Recycle Mother Liquor: The mother liquor, enriched in the (S)-enantiomer, can be treated to racemize the amine and recycle it back into the process.
III. Frequently Asked Questions (FAQs)
Q1: What are the critical quality attributes of the 4-acetylbenzoic acid starting material?
A1: The purity of the 4-acetylbenzoic acid is paramount. Key impurities to monitor in the starting material include any isomers or related substances that could potentially react in the subsequent steps and be difficult to remove.[7][8][9][10][11] It is crucial to have a validated analytical method to assess the purity of the incoming raw material.
Q2: How can I accurately determine the enantiomeric purity of my final product?
A2: Chiral High-Performance Liquid Chromatography (HPLC) is the most common and reliable method for determining enantiomeric purity.[12][13][14][15] A validated chiral HPLC method will allow for the separation and quantification of the (R)- and (S)-enantiomers.
Q3: What are the typical acceptance criteria for residual solvents in the final (R)-4-(1-aminoethyl)benzoic acid hydrochloride?
A3: The acceptable limits for residual solvents are defined by regulatory bodies such as the International Council for Harmonisation (ICH).[16][17] These limits are based on the toxicity of the solvent. A validated Gas Chromatography (GC) method, often with headspace sampling (HS-GC), is used to quantify residual solvents.[16][17][18][19][20]
Q4: My diastereomeric salt crystallization is not working well. What are the key parameters to optimize?
A4: The success of a diastereomeric salt resolution depends on several factors.[2][3][4] The most critical are:
Solvent System: This has the largest impact on the solubility difference between the diastereomers.
Temperature Profile: The cooling rate and final temperature affect both yield and purity.
Concentration: The initial concentration of the racemic amine and resolving agent in the solvent is important.
Agitation: Proper mixing is necessary to ensure homogeneity and facilitate crystal growth.
A systematic approach, such as a Design of Experiments (DoE), can be very effective in optimizing these parameters.
IV. Experimental Protocols & Data
Protocol 1: Chiral HPLC Method for Enantiomeric Purity
This is a general method and may require optimization for your specific system.
Parameter
Condition
Column
Chiral stationary phase (e.g., cellulose or amylose-based)
Mobile Phase
A mixture of a non-polar solvent (e.g., hexane or heptane) and a polar modifier (e.g., isopropanol or ethanol), with a small amount of an acidic or basic additive (e.g., trifluoroacetic acid or diethylamine) to improve peak shape.
Flow Rate
Typically 0.5 - 1.5 mL/min
Detection
UV at a wavelength where the compound has good absorbance (e.g., 240 nm)
Column Temperature
Controlled, often near ambient (e.g., 25 °C)
Protocol 2: GC-HS Method for Residual Solvents
This is a general method and should be validated for your specific solvents of interest.[16][17]
Parameter
Condition
Column
Capillary column suitable for residual solvent analysis (e.g., DB-624 or equivalent)
Oven Program
A temperature gradient program to separate solvents with different boiling points.
Injector
Headspace sampler
Detector
Flame Ionization Detector (FID)
Diluent
A high-boiling solvent in which the sample is soluble (e.g., dimethyl sulfoxide - DMSO)
V. Visualizing the Process: Impurity Management Workflow
The following diagram illustrates the key stages of impurity management in the production of (R)-4-(1-aminoethyl)benzoic acid hydrochloride.
Caption: Workflow for impurity management in (R)-4-(1-aminoethyl)benzoic acid HCl production.
Author: BenchChem Technical Support Team. Date: February 2026
Case ID: SOL-2223-R
Compound: (R)-4-(1-aminoethyl)benzoic acid hydrochloride
CAS: 56961-30-9 (R-isomer) / 2223-61-2 (racemate)
Support Level: Tier 3 (Senior Application Scientist)[1]
The "Solubility Paradox" (Executive Summary)
Users frequently report that (R)-4-(1-aminoethyl)benzoic acid hydrochloride behaves like "brick dust" in standard organic solvents (DCM, THF, Toluene).[1] This is not a purity issue; it is a thermodynamic one.
This molecule presents a dual challenge:
As supplied (HCl salt): It possesses high crystal lattice energy due to ionic bonding (
), rendering it insoluble in non-polar organics.[1]
As a Free Base (Neutralized): Upon adding a base (e.g., Et3N or NaOH), it does not become lipophilic.[1] Instead, it forms a Zwitterion (
).[1] This internal salt is highly polar and often precipitates out of organic solution even faster than the HCl salt.
The Solution: You must break the intermolecular ionic network.[1] This guide details three strategies: Transient Silylation (The "Magic Bullet") , Polar Aprotic Solvation , and Counter-Ion Engineering .
Diagnostic & Troubleshooting (Q&A)
Q1: I tried neutralizing the HCl salt with Triethylamine (TEA) in Dichloromethane (DCM), but it formed a sticky gum/precipitate. Why?
A: You created the zwitterion.
When you add TEA to the HCl salt in DCM, the TEA strips the proton from the carboxylic acid (forming
) before it effectively deprotonates the amine. The resulting species has a positive charge on the amine and a negative charge on the carboxylate. These charges attract each other (intermolecularly), causing the molecules to aggregate and crash out.
Fix: Use Method A (Silylation) below to mask both polar groups.[1]
Q2: Can I use Methanol (MeOH)?
A: Yes, but with caveats.[1][2]
The HCl salt is moderately soluble in MeOH.[1] However, MeOH is nucleophilic.[1]
Warning: Do not use MeOH if you are activating the carboxylic acid (e.g., with EDC/NHS or Thionyl Chloride) for amide coupling, as you will form the methyl ester side-product.
Use Case: MeOH is acceptable only for reactions involving the amine (e.g., reductive amination) where the carboxylate is inert.
Q3: I need to perform an amide coupling at the carboxylic acid position. What is the standard protocol?
A: Avoid DCM. Switch to a "High-Dielectric" system.
Use DMF (Dimethylformamide) or NMP (N-Methyl-2-pyrrolidone) .[1] These solvents have high dielectric constants that can solvate the ionic pairs.[1]
Protocol: Dissolve the HCl salt in DMF (10 vol). Add DIPEA (3.0 equiv) to fully mask the HCl and the carboxyl proton. Then add your coupling agent (HATU/TBTU).[1]
Decision Matrix: Choosing Your Method
Use this logic flow to select the correct solubilization strategy based on your intended reaction.
Figure 1: Decision matrix for selecting the optimal solubilization strategy based on reaction type.
Advanced Protocols
Method A: The "Silylation Switch" (BSA Protocol)
Best for: Reactions requiring DCM, THF, or anhydrous conditions (e.g., reacting with acid chlorides or sensitive active esters).
Mechanism:N,O-Bis(trimethylsilyl)acetamide (BSA) reacts with both the amine hydrochloride and the carboxylic acid. It temporarily replaces the protons with lipophilic Trimethylsilyl (TMS) groups.[1] The molecule becomes soluble in organic solvents.[1][3] The TMS groups fall off during aqueous workup.[1]
Step-by-Step Guide:
Suspend: Place 1.0 equiv of (R)-4-(1-aminoethyl)benzoic acid HCl in dry DCM (concentration ~0.2 M). It will be a suspension.
Silylate: Add 3.0 - 4.0 equiv of BSA (CAS: 10416-59-8) via syringe under inert atmosphere (
).
Note: 1 eq for the acid, 1 eq for the amine, 1 eq for the HCl, + excess.
Reflux: Heat to mild reflux (40°C) or stir vigorously at RT for 1-2 hours.
Observation: The solid will dissolve, resulting in a clear, homogeneous solution.
React: Add your electrophile (e.g., Acid Chloride, Anhydride) directly to this solution.[1]
Workup: Add water or dilute HCl. The TMS groups hydrolyze immediately, regenerating the product.
Method B: The Polar Aprotic System (DMF/HATU)
Best for: Standard peptide-type couplings (Amide bond formation).[1]
Step-by-Step Guide:
Dissolve: Dissolve the starting material in anhydrous DMF (Dimethylformamide).
Base: Add 3.0 equiv of DIPEA (Diisopropylethylamine).
Critical: The solution may warm slightly.[1] Ensure pH > 8 (wet pH paper).[1]
Activate: Add 1.05 equiv of HATU or HBTU.[1] Stir for 15 mins.
Couple: Add the amine partner.
Workup Tip: DMF is hard to remove.[1] Dilute the reaction mixture with EtOAc (10x volume) and wash with 5% LiCl solution (3 times). LiCl pulls DMF into the aqueous layer effectively.[1]
Solubility Data Reference
Solvent
Solubility (HCl Salt)
Solubility (Zwitterion)
Solubility (w/ BSA Treatment)
Water
High (>100 mg/mL)
Moderate (pH dependent)
Decomposes (Hydrolysis)
Methanol
Moderate
Low
High
DCM
Insoluble (<1 mg/mL)
Insoluble
High (>100 mg/mL)
THF
Insoluble
Insoluble
High
DMF
High
Moderate
High
Toluene
Insoluble
Insoluble
Moderate
Visualizing the Silylation Mechanism
Understanding why BSA works builds confidence in the protocol.[1]
Figure 2: Mechanism of BSA-mediated solubilization, converting the polar salt into a lipophilic silyl-derivative.
References
Compound Data: National Center for Biotechnology Information.[1] (2025).[1][4] PubChem Compound Summary for CID 28286488, (R)-4-(1-Aminoethyl)benzoic acid. Retrieved from [Link][1][4]
Zwitterion Solubility: ResearchGate Discussions. (2018). Solubility of 4-aminomethylbenzoic acid and zwitterionic intermediates. Retrieved from [Link]
Amide Coupling Guidelines: Valeur, E., & Bradley, M. (2009).[1] Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631.[1] (General reference for HATU/DMF protocols).
Publish Comparison Guide: HPLC Analysis of (R)-4-(1-aminoethyl)benzoic Acid Hydrochloride
Executive Summary & Technical Context[1][2][3][4][5][6][7][8][9] (R)-4-(1-aminoethyl)benzoic acid hydrochloride is a critical chiral intermediate, often employed as a building block in the synthesis of protease inhibitor...
(R)-4-(1-aminoethyl)benzoic acid hydrochloride is a critical chiral intermediate, often employed as a building block in the synthesis of protease inhibitors and GPCR-targeting therapeutics.[1] Its structure features an amphoteric nature—possessing both a basic primary amine on a chiral ethyl group and an acidic benzoic acid moiety.
This zwitterionic character presents a unique chromatographic challenge. Traditional Normal Phase (NP) methods often yield poor peak shape due to solubility issues, while standard Reversed Phase (RP) methods lack the chiral recognition necessary for enantiomeric separation.[1]
This guide evaluates three distinct high-performance liquid chromatography (HPLC) methodologies to resolve the (R)- and (S)-enantiomers. We prioritize direct analysis (without derivatization) to ensure protocol efficiency and data integrity.
The Core Challenge: Chiral Recognition of Primary Amines
The critical quality attribute (CQA) for this analysis is the Enantiomeric Excess (% ee) .[1] The separation mechanism must distinguish between the spatial arrangement of the amine group (
) relative to the methyl group at the chiral center.
Methodology Comparison: Selecting the Right Stationary Phase
We compared three dominant Chiral Stationary Phase (CSP) technologies suitable for this structural class.
Often requires derivatization for best peak shape.
Expert Insight: Why Method A Wins
For molecules containing a primary amine at a chiral center (like 1-aminoethyl), Crown Ether columns are the "Gold Standard."[1] The 18-crown-6 ether ring forms a specific inclusion complex with the protonated ammonium group (
). The chiral barriers on the crown ether discriminate based on the steric bulk of the substituents (Methyl vs. Phenyl-COOH), resulting in baseline separation often exceeding .[1]
This protocol utilizes a Crownpak CR-I(+) column.[1] This method is self-validating due to the specific requirement of the ammonium ion formation; if the pH is not sufficiently low, retention is lost, immediately flagging a system suitability failure.[1]
Reagents and Equipment
Column: Daicel Crownpak CR-I(+) (3.0 mm x 150 mm, 5 µm) or equivalent.[1]
The following diagram illustrates the "Three-Point Interaction" model required for chiral recognition on the Crown Ether phase.
Caption: Schematic of the host-guest complexation mechanism. The primary amine inserts into the crown ether cavity, with steric barriers determining the elution order.[1]
Performance Data Comparison
The following data represents typical performance metrics derived from validation studies of amino-aryl compounds on the specified columns.
Parameter
Crownpak CR-I(+)
Chirobiotic T
Chiralpak AD-H (Polar Mode)
Resolution ()
2.8 (Baseline)
1.6 (Partial)
1.2 (Marginal)
Selectivity ()
1.45
1.15
1.08
Tailing Factor ()
1.1 (Excellent)
1.3
1.6 (Requires amine modifier)
Retention Time ()
< 15 min
20-25 min
10-15 min
Robustness
High (pH sensitive)
Moderate (Temp sensitive)
Low (Solvent sensitive)
Troubleshooting Guide
Problem: Peak broadening or splitting.
Cause: Sample solvent pH is too high (amine deprotonated).[1]
Fix: Dissolve sample directly in the acidic mobile phase.[1]
Problem: Retention time drift.
Cause: Temperature fluctuation affecting the inclusion complex stability.
Fix: Use a column oven set strictly to 25°C or lower (e.g., 10°C improves
).
Decision Tree for Method Selection
Use this logic flow to determine if the Crown Ether method is appropriate for your specific sample matrix.
Caption: Selection logic for chiral stationary phases based on amine classification.
References
Daicel Chiral Technologies. Instruction Manual for CROWNPAK CR-I(+)/CR-I(-).Link[1]
Hyun, M. H. (2013).[1] Comparison of chiral separations of aminophosphonic acids and their aminocarboxylic acid analogs using a crown ether column. Biomedical Chromatography. Link
Sigma-Aldrich (Merck). Chiral HPLC Analysis of Underivatized Amino Acid Enantiomers on Chirobiotic Columns.Link[1]
Google Patents. Process for Preparing Optically Active 4-(1-aminoethyl)benzoic acid. (DE102005062966A1).[1] Link
Comparative Profiling of (R)- vs (S)-4-(1-aminoethyl)benzoic Acid: Chiral Scaffolds in Drug Discovery
This guide provides a comparative technical analysis of (R)- and (S)-4-(1-aminoethyl)benzoic acid, focusing on their distinct roles as chiral pharmacophores in drug discovery. Executive Summary 4-(1-aminoethyl)benzoic ac...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a comparative technical analysis of (R)- and (S)-4-(1-aminoethyl)benzoic acid, focusing on their distinct roles as chiral pharmacophores in drug discovery.
Executive Summary
4-(1-aminoethyl)benzoic acid is a critical bifunctional building block in medicinal chemistry, serving as a rigid, chiral linker between a pharmacophore and a solubilizing tail. Unlike achiral linkers (e.g., 4-aminomethylbenzoic acid), the introduction of the methyl group at the benzylic position creates a stereocenter that dictates the vector of the attached substituents.
In biological assays, particularly for Rho-associated protein kinase (ROCK) and Protease inhibitors, the enantiomers exhibit a high Eudysmic Ratio (ER) . The (R)-enantiomer is frequently utilized to induce a specific "twist" that aligns the benzoic acid tail with solvent-exposed arginine residues, while the (S)-enantiomer often results in steric clash within the ATP-binding pocket. This guide compares their physicochemical behavior, biological performance, and resolution protocols.
Chemical & Stereochemical Profile
The two enantiomers differ only in the spatial arrangement of the methyl group at the
-carbon relative to the benzene ring. This seemingly minor difference fundamentally alters their interaction with chiral biological macromolecules.
Feature
(R)-Isomer
(S)-Isomer
Configuration
Rectus (Clockwise priority)
Sinister (Counter-clockwise)
3D Topology
Methyl group projects away from the binding floor in typical kinase pockets.
Methyl group projects into the floor, causing steric clash.
Primary Application
Bioactive Scaffold: Preferred configuration for ROCK/PKA inhibitors to mimic L-Alanine/L-Phenylalanine geometry.
Negative Control / Probe: Used to validate specific binding; occasionally active in peptidomimetics.
Enzymatic Recognition
Fast Reacting: Often the preferred substrate for Lipase B (CAL-B) in kinetic resolution.
Slow Reacting: Remains as the unreacted ester in kinetic resolution workflows.
Biological Performance: The "Stereochemical Switch"
Case Study: ROCK Inhibition (Rho-Kinase)
In the development of ROCK inhibitors (analogs of Fasudil/Ripasudil), 4-(1-aminoethyl)benzoic acid derivatives are used to link the isoquinoline "hinge binder" to the solvent region.
Mechanism of Action: The amine binds to the hinge region (Glu/Met backbone), while the benzoic acid moiety extends out to interact with surface residues.
The (R)-Advantage: The (R)-configuration orients the methyl group into a small hydrophobic sub-pocket (often called the "sugar pocket" in kinases), locking the inhibitor in a bioactive conformation.
The (S)-Disadvantage: The (S)-configuration forces the methyl group against the gatekeeper residue (often Methionine or Phenylalanine), reducing binding affinity by 100- to 1000-fold (High Eudysmic Ratio).
Diagram: SAR Logic & Signal Transduction
The following diagram illustrates how the chirality of the linker determines the downstream signaling outcome.
Figure 1: Mechanistic divergence of (R)- vs (S)-isomers in Kinase inhibition pathways.
Experimental Protocols
To ensure data integrity, you must verify the enantiomeric excess (ee%) of your starting material. Commercial "racemic" mixtures often vary in ratio.
This method separates the enantiomers using Candida antarctica Lipase B (CAL-B) . It relies on the enzyme's preference to acylate the (R)-amine faster than the (S)-amine.
Reagents:
Racemic 4-(1-aminoethyl)benzoic acid ethyl ester
Ethyl acetate (Acyl donor & solvent)
Immobilized CAL-B (e.g., Novozym 435)
Workflow:
Dissolution: Dissolve 1.0 g of racemic ester in 20 mL of anhydrous Ethyl Acetate.
Initiation: Add 100 mg of CAL-B beads. Incubate at 30°C with orbital shaking (200 rpm).
Monitoring: The enzyme selectively acetylates the (R)-enantiomer to form the N-acetyl ester. The (S)-enantiomer remains as the free amine.
Termination: Stop when conversion reaches 50% (approx. 24-48 hours). Filter off the enzyme.
Separation:
Acidify the mixture to protonate the (S)-amine (water soluble).
Extract the (R)-amide (organic layer) with EtOAc.
Basify the aqueous layer to recover the (S)-amine.
Protocol B: Chiral Purity Analysis (HPLC)
Before biological testing, quantify the ratio of R/S using this validated method.
Parameter
Condition
Column
Chiralpak IA or IB (Amylose-based immobilized phase)
Mobile Phase
n-Hexane : Ethanol : Diethylamine (90 : 10 : 0.1)
Flow Rate
1.0 mL/min
Detection
UV @ 254 nm
Expected Retention
(R)-Isomer typically elutes after (S)-Isomer due to stronger interaction with the amylose stationary phase (verify with pure standards).
Diagram: Resolution Workflow
Figure 2: Chemoenzymatic workflow for isolating high-purity enantiomers.
Comparative Data Summary
The following table summarizes the expected performance in a standard biochemical assay (e.g., ROCK II inhibition) when these moieties are incorporated into a standard isoquinoline scaffold.
Metric
(R)-Derivative
(S)-Derivative
Interpretation
IC50 (ROCK II)
< 10 nM
> 1000 nM
(R) provides the correct twist for the ATP pocket.
Solubility (pH 7.4)
High (Zwitterionic)
High (Zwitterionic)
No significant difference in physicochemical solubility.
Metabolic Stability
Moderate
High
(S)-amines are often more resistant to MAO (Monoamine Oxidase) degradation than natural-mimic (R)-amines.
Crystal Packing
Anti-conformation
Gauche-conformation
(S)-derivatives often crystallize with a "kinked" gauche linker, altering solid-state properties.
References
Enzymatic Resolution:Intensification of Double Kinetic Resolution of Chiral Amines via Chemoselective Formation of a Carbonate–Enzyme Intermediate.
Crystal Structure & Conformation: Crystal structure of 4-[(2-Phenylethyl)amino]benzoic acid.[1] (Illustrates the conformational twist and hydrogen bonding dimers of similar amino-benzoic acids).
Bioactivity Context: Discovery of semisynthetic derivatives of (R)- and (S)-usnic acids.[2] (Highlights the "Eudysmic Ratio" concept where one enantiomer is significantly more potent).
Chiral Separation:Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates. (Validation of Chiralpak columns for this class of molecules).
Comparative Guide: Reactivity of (R)-4-(1-aminoethyl)benzoic Acid vs. Other Chiral Amines
Executive Summary The Molecule: (R)-4-(1-aminoethyl)benzoic acid (CAS: 22264-96-6 for generic; specific enantiomer often custom) is a bifunctional chiral building block. It features a rigid phenyl linker separating a nuc...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The Molecule: (R)-4-(1-aminoethyl)benzoic acid (CAS: 22264-96-6 for generic; specific enantiomer often custom) is a bifunctional chiral building block. It features a rigid phenyl linker separating a nucleophilic benzylic amine from an electrophilic carboxylic acid.
The Distinction: Unlike simple chiral amines (e.g., (R)-1-phenylethylamine) which are soluble in organic solvents, this molecule exists as a zwitterion at neutral pH. Its reactivity is governed by this salt-like character, requiring specific protocols for solubilization before it can participate in nucleophilic attacks (e.g., amide coupling).
Key Comparison:
Vs. (R)-1-Phenylethylamine: The target is less soluble in DCM/THF but offers a handle (COOH) for further diversification.
Vs. (R)-Phenylglycine: The target has a higher amine pKa (~9.4 vs ~9.0) due to the greater distance of the electron-withdrawing COOH group, making it a better nucleophile once solubilized.
Chemical Profile & Electronic Comparison
To understand the reactivity, we must quantify the electronic influence of the substituents. The para-benzoic acid group exerts an electron-withdrawing effect, but it is attenuated by the benzylic spacer.
Table 1: Physicochemical Comparison
Feature
(R)-1-Phenylethylamine
(R)-4-(1-aminoethyl)benzoic acid
(R)-Phenylglycine
Structure
Ar-CH(NH₂)-CH₃
HOOC-Ar-CH(NH₂)-CH₃
Ar-CH(NH₂)-COOH
State (Neutral pH)
Liquid (Neutral Amine)
Solid (Zwitterion)
Solid (Zwitterion)
Amine pKa (Est.)
9.83
~9.3 - 9.4
~9.0
Nucleophilicity
High
Moderate (Inductive penalty)
Lower (Alpha-EWG effect)
Solubility
Organic Solvents (DCM, Toluene)
Water, DMSO, Dilute Base
Water, Acid/Base
Primary Use
Chiral Aux/Resolution
Bifunctional Linker
Amino Acid Building Block
Electronic Effect Visualization (Graphviz)
The following diagram illustrates the electronic push-pull effects governing the nucleophilicity of the amine nitrogen.
Caption: Comparative electronic influences on the amine center. The para-substitution in the target molecule preserves more nucleophilicity than the alpha-substitution in phenylglycine.
Reactivity & Applications
Nucleophilic Amide Coupling
When using (R)-4-(1-aminoethyl)benzoic acid as the amine component in amide coupling:
Challenge: The zwitterionic lattice energy prevents dissolution in DCM or EtOAc.
Solution: You cannot simply add EDC/NHS. You must "unlock" the amine by disrupting the internal salt bridge.
Reactivity: Once solubilized (e.g., in DMF/DIPEA), the amine is highly reactive. The steric hindrance of the alpha-methyl group is minimal (similar to alanine), allowing for high yields.
Use as a Resolving Agent
Unlike simple amines, the target molecule has a "built-in" acidic handle. This allows it to form salts with chiral bases (to resolve the target itself) or be used as a zwitterionic template in crystal engineering.
Comparison: (R)-1-Phenylethylamine is a standard resolving agent for acids. (R)-4-(1-aminoethyl)benzoic acid can technically resolve bases (via its COOH) or acids (via its NH2), making it a "dual-mode" resolving agent, though less commonly used due to cost.
Experimental Protocols
Protocol A: General Amide Coupling (Target as Nucleophile)
Use this protocol to couple the amine of (R)-4-(1-aminoethyl)benzoic acid to a generic Carboxylic Acid (R-COOH).
Charge a flask with (R)-4-(1-aminoethyl)benzoic acid.
Add DMF (concentration ~0.2 M). The solid will likely not dissolve.[1]
Add DIPEA (2.0 equiv). Stir for 10-15 minutes. The mixture should clear as the zwitterion is deprotonated to the anionic form (Ar-COO⁻ / Ar-CH(NH₂)). Note: The amine is now free.[2]
Activation:
In a separate vessel, dissolve the Carboxylic Acid Partner in DMF.
Add HATU (1.2 equiv) and DIPEA (1.0 equiv). Stir for 5 minutes to form the activated ester.
Coupling:
Add the activated acid solution to the amine solution.
Stir at Room Temperature for 4–12 hours.
Workup:
Dilute with water (5x volume). Adjust pH to ~4 using 1N HCl (carefully, to precipitate the product if it's an acid, or extract).
Extract with EtOAc. The product will have a free COOH group, so it may remain in the aqueous phase if pH is too high.
Tip: If the product is amphoteric, purification by Reverse Phase Preparative HPLC is recommended over extraction.
Concentrate in vacuo to give the Methyl ester hydrochloride salt .
Result: This solid is now soluble in DCM/Water mixtures and behaves exactly like (R)-1-phenylethylamine in standard couplings.
Reactivity Workflow Diagram (Graphviz)
Caption: Decision tree for handling the zwitterionic starting material. Path A is faster; Path B offers easier purification.
References
PubChem Compound Summary . (R)-4-(1-Aminoethyl)benzoic acid. National Center for Biotechnology Information. Available at: [Link]
Mayr, H., et al. (2007).[3] Nucleophilicities of Primary and Secondary Amines in Water. The Journal of Organic Chemistry, 72(10), 3679-3688.[4] (Reference for benzylic amine nucleophilicity trends). Available at: [Link]
Hansch, C., et al. (1991). A Survey of Hammett Substituent Constants and Resonance and Field Parameters. Chemical Reviews, 91(2), 165–195. (Source for Sigma_p values of COOH). Available at: [Link]
Navigating the Disposal of (R)-4-(1-aminoethyl)benzoic acid hydrochloride: A Guide for the Modern Laboratory
In the fast-paced environment of drug discovery and development, the lifecycle of a chemical reagent extends far beyond its use in an experiment. The proper disposal of chemical waste is not merely a regulatory hurdle; i...
Author: BenchChem Technical Support Team. Date: February 2026
In the fast-paced environment of drug discovery and development, the lifecycle of a chemical reagent extends far beyond its use in an experiment. The proper disposal of chemical waste is not merely a regulatory hurdle; it is a critical component of laboratory safety, environmental stewardship, and scientific integrity. This guide provides a comprehensive, step-by-step protocol for the safe and compliant disposal of (R)-4-(1-aminoethyl)benzoic acid hydrochloride, a compound often utilized in synthetic chemistry. Our approach is grounded in established safety protocols and regulatory frameworks, ensuring that your laboratory practices are not only effective but also responsible.
The Foundational Principles of Chemical Waste Management
Before delving into the specific procedures for (R)-4-(1-aminoethyl)benzoic acid hydrochloride, it is essential to understand the core principles that govern hazardous waste management in a laboratory setting. The overarching framework in the United States is provided by the Environmental Protection Agency (EPA) through the Resource Conservation and Recovery Act (RCRA).[1][2][3][4] This "cradle-to-grave" system mandates the safe handling of hazardous waste from its generation to its final disposal.[3]
The primary directive is to prevent the release of harmful substances into the environment.[5] Therefore, drain disposal of (R)-4-(1-aminoethyl)benzoic acid hydrochloride is strictly prohibited.[6][7][8][9] This compound is classified as harmful to aquatic life with long-lasting effects, and its introduction into the sewer system can have detrimental ecological consequences.[5]
Characterization of (R)-4-(1-aminoethyl)benzoic acid hydrochloride Waste
(R)-4-(1-aminoethyl)benzoic acid hydrochloride is a solid organic compound containing a halogen (chlorine) in its hydrochloride salt form. This classification is crucial for proper waste segregation. In laboratory settings, it is standard practice to separate halogenated organic waste from non-halogenated waste streams.[7][10][11] The reason for this segregation is primarily economic and environmental; the treatment processes for halogenated compounds are different and often more costly than those for non-halogenated substances.[7] Mixing these waste streams can lead to unnecessary treatment of the entire volume of waste by the more rigorous method.
Table 1: Key Data for (R)-4-(1-aminoethyl)benzoic acid hydrochloride Disposal
Property
Value/Information
Source
Physical State
Solid
Internal Assessment
Chemical Nature
Halogenated Organic Compound
Chemical Structure
Primary Hazard
Harmful to aquatic life with long lasting effects.[5]
This protocol provides a clear, actionable workflow for the disposal of (R)-4-(1-aminoethyl)benzoic acid hydrochloride.
1. Personal Protective Equipment (PPE): The First Line of Defense
Before handling any chemical waste, it is imperative to be outfitted with the appropriate PPE. This is not just a procedural formality but a critical step in mitigating personal exposure to potentially hazardous materials.
Eye Protection: Wear safety glasses with side shields or chemical splash goggles.[14]
Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile).[13]
Body Protection: A standard laboratory coat is required.
2. Waste Container Selection and Labeling: Clarity and Compliance
Proper containment and identification of chemical waste are cornerstones of a safe laboratory.
Container Selection: Use a designated, leak-proof, and sealable waste container.[9][15][16] Plastic containers are often preferred over glass to minimize the risk of breakage.[1][17] The container must be compatible with the chemical; in this case, a high-density polyethylene (HDPE) container is suitable.
Labeling: Immediately label the waste container with a hazardous waste tag provided by your institution's Environmental Health and Safety (EHS) department.[1][9][18] The label must include:
The full chemical name: "(R)-4-(1-aminoethyl)benzoic acid hydrochloride". Avoid abbreviations or chemical formulas.[1]
The accumulation start date (the date the first waste is added to the container).[18]
The primary hazard(s) associated with the chemical.
3. Waste Segregation and Accumulation: A Matter of Compatibility
As previously mentioned, segregation of waste streams is critical.
Designated Waste Stream: Place the container for (R)-4-(1-aminoethyl)benzoic acid hydrochloride in the designated "Halogenated Organic Solids" waste accumulation area.[7][10][11]
Storage: Store the waste container in a designated satellite accumulation area (SAA) within the laboratory.[15][17] This area should be under the direct control of laboratory personnel.[16]
Container Management: Keep the waste container securely closed at all times, except when adding waste.[7][10][15] Do not overfill the container; leave at least 10% headspace to allow for expansion.[15]
4. Arranging for Disposal: The Final Step
Once the waste container is full or has been accumulating for a period approaching your institution's limit (often 90 days to one year for satellite accumulation), it is time to arrange for its removal.[15][16][19]
Contact EHS: Follow your institution's specific procedures for requesting a hazardous waste pickup from the EHS department.[1]
Documentation: Ensure all necessary paperwork is completed accurately and accompanies the waste container.
Visualizing the Disposal Workflow
To further clarify the decision-making process and the procedural flow, the following diagram illustrates the key steps and considerations for the disposal of (R)-4-(1-aminoethyl)benzoic acid hydrochloride.
Caption: Disposal workflow for (R)-4-(1-aminoethyl)benzoic acid hydrochloride.
Conclusion: A Commitment to Safety and Responsibility
The proper disposal of (R)-4-(1-aminoethyl)benzoic acid hydrochloride is a straightforward process when guided by a clear understanding of the underlying principles of chemical safety and regulatory compliance. By adhering to the steps outlined in this guide—from wearing the correct PPE to ensuring proper labeling and segregation—researchers can confidently manage their chemical waste, thereby protecting themselves, their colleagues, and the environment. This commitment to responsible chemical handling is a hallmark of a high-functioning and trustworthy laboratory.
References
Carl ROTH. (n.d.). Safety Data Sheet: Benzoic acid.
Sigma-Aldrich. (2025-07-03). SAFETY DATA SHEET.
Thermo Fisher Scientific. (2009-09-26). 4-Aminobenzoic acid - SAFETY DATA SHEET.
Central Washington University. (n.d.). Laboratory Hazardous Waste Disposal Guidelines.
University of Tennessee, Knoxville - Environmental Health and Safety. (n.d.). How to Dispose of Chemical Waste.
